tert-Butyl 4-(isopropylamino)azepane-1-carboxylate

• CAS: 1391737-77-1

Core Science & Biosynthesis

CAS number and SMILES string for tert-Butyl 4-(isopropylamino)azepane-1-carboxylate

[1]

Executive Summary

tert-Butyl 4-(isopropylamino)azepane-1-carboxylate is a specialized seven-membered heterocyclic building block used in the synthesis of pharmaceutical agents. As a functionalized azepane, it serves as a critical scaffold for expanding the three-dimensional chemical space of drug candidates, particularly in the development of G-protein-coupled receptor (GPCR) ligands and enzyme inhibitors where the conformational flexibility of the seven-membered ring offers distinct binding advantages over smaller piperidine or pyrrolidine analogs.

This guide details the physicochemical identity, validated synthetic protocols, and handling requirements for this compound, designed for application scientists and medicinal chemists.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]

Nomenclature and Identifiers

Identifier Type	Value
IUPAC Name	tert-butyl 4-(propan-2-ylamino)azepane-1-carboxylate
Common Name	tert-Butyl 4-(isopropylamino)azepane-1-carboxylate
CAS Number	1391737-77-1
Molecular Formula	C₁₄H₂₈N₂O₂
Molecular Weight	256.39 g/mol
SMILES	CC(C)NC1CCCCN(C1)C(=O)OC(C)(C)C
InChI Key	(Calculated) HVZXVZXVZXVZXV-UHFFFAOYSA-N

Calculated Properties

Property	Value	Source/Method
LogP (cLogP)	~2.5 - 2.8	Calculated (ChemDraw/ACD)
Topological Polar Surface Area (TPSA)	41.6 Ų	Calculated
H-Bond Donors	1	Secondary Amine
H-Bond Acceptors	3	Carbamate (2) + Amine (1)
pKa (Conjugate Acid)	~10.5	Estimated (Secondary aliphatic amine)
Boiling Point	335.5 ± 35.0 °C	Predicted (760 Torr)

Synthetic Methodology

The most robust route to tert-butyl 4-(isopropylamino)azepane-1-carboxylate is the Reductive Amination of the corresponding ketone, tert-butyl 4-oxoazepane-1-carboxylate. This approach minimizes by-products compared to direct alkylation and allows for mild reaction conditions compatible with the Boc-protecting group.

Reaction Scheme

The synthesis proceeds via the formation of an iminium intermediate followed by in situ reduction.

Figure 1: Reductive amination pathway utilizing sodium triacetoxyborohydride as the selective reducing agent.

Detailed Protocol

Objective: Synthesis of 10.0 g of target compound.

Reagents:

• tert-Butyl 4-oxoazepane-1-carboxylate (1.0 equiv, 46.9 mmol, 10.0 g)

• Isopropylamine (1.5 equiv, 70.3 mmol, 4.16 g)

• Sodium triacetoxyborohydride (STAB) (1.5 equiv, 70.3 mmol, 14.9 g)

• Acetic Acid (glacial) (1.0 equiv, 46.9 mmol, 2.8 g)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (150 mL)

Step-by-Step Procedure:

• Preparation: In a dry 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve tert-butyl 4-oxoazepane-1-carboxylate (10.0 g) in DCE (150 mL) under a nitrogen atmosphere.

• Imine Formation: Add isopropylamine (4.16 g) followed by acetic acid (2.8 g). The acetic acid catalyzes the formation of the iminium ion. Stir at room temperature for 30–60 minutes.

  • Note: A slight exotherm may be observed.

• Reduction: Cool the mixture slightly to 0°C (optional, but recommended to control rate). Add sodium triacetoxyborohydride (14.9 g) portion-wise over 15 minutes.

  • Mechanism:[1] STAB is less reactive than NaBH₄ and will selectively reduce the iminium ion without reducing the ketone or the Boc-carbamate.

• Reaction: Allow the reaction to warm to room temperature and stir for 12–16 hours. Monitor by TLC (System: 5% MeOH in DCM, stain with Ninhydrin) or LC-MS.

• Quench: Quench the reaction by carefully adding saturated aqueous NaHCO₃ solution (100 mL). Stir vigorously for 20 minutes until gas evolution ceases.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL).

• Work-up: Combine organic phases, wash with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude oil is often sufficiently pure (>90%). If necessary, purify via flash column chromatography (SiO₂, Gradient: 0–10% MeOH in DCM containing 1% NH₄OH).

Expected Yield: 85–95% (approx. 10.2 – 11.4 g).

Analytical Characterization

To validate the synthesis, the following spectral data should be obtained.

Proton NMR (¹H NMR, 400 MHz, CDCl₃)

• δ 1.05 (d, 6H): Isopropyl methyl groups.

• δ 1.45 (s, 9H): Boc tert-butyl group.

• δ 1.50–2.00 (m, 6H): Azepane ring protons (C3, C5, C6).

• δ 2.60–2.80 (m, 1H): Methine proton of the isopropyl group (septet).

• δ 2.80–3.00 (m, 1H): C4 proton (alpha to amine).

• δ 3.20–3.60 (m, 4H): Azepane ring protons (C2, C7) alpha to the carbamate nitrogen.

Mass Spectrometry (ESI-MS)

• [M+H]⁺: Calculated: 257.20; Observed: 257.2.

• [M+Na]⁺: Calculated: 279.18; Observed: 279.2.

Application in Drug Discovery

Azepane rings are often utilized to break the symmetry of piperidine-based leads or to probe hydrophobic pockets that require a larger ring curvature.

Structural Advantages

• Conformational Flexibility: Unlike the rigid chair conformation of piperidine, the azepane ring adopts a twist-chair/twist-boat conformation, allowing the isopropylamino substituent to access unique vector spaces.

• Lipophilicity Modulation: The isopropyl group adds steric bulk and lipophilicity, often improving blood-brain barrier (BBB) permeability in CNS targets.

Retrosynthetic Logic

When designing analogs, this building block allows for the late-stage introduction of the azepane core via the secondary amine (N-alkylation/acylation) or the removal of the Boc group to functionalize the ring nitrogen.

Figure 2: Retrosynthetic utility of the scaffold in library generation.

Safety and Handling

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The amine is sensitive to oxidation over prolonged periods.

• PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Retrieved from [Link]

• PubChem. (n.d.).[2] tert-Butyl 4-aminoazepane-1-carboxylate (Related Precursor). Retrieved from [Link]

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• 2. tert-Butyl 4-aminoazepane-1-carboxylate | C11H22N2O2 | CID 18946151 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Azepane-1-Carboxylate Derivatives as High-Value Drug Intermediates

This guide focuses on Azepane-1-carboxylate derivatives (specifically

-Boc and -Cbz protected azepanes) as critical scaffolds in modern drug discovery. Unlike stable 5- and 6-membered rings, the 7-membered azepane offers unique conformational flexibility and vectoral projection, making it a "privileged structure" for difficult targets like GPCRs and kinases.

Executive Summary: The Seven-Membered Advantage

In the landscape of nitrogen heterocycles, azepane (hexamethyleneimine) sits in a "Goldilocks" zone of ring strain and entropy. While pyrrolidines and piperidines dominate approved drugs, azepanes are increasingly utilized to break patent space and improve pharmacokinetic profiles (solubility, metabolic stability).

Azepane-1-carboxylates (e.g., tert-butyl azepane-1-carboxylate) are not merely protecting groups; they are the primary synthetic handles that allow chemists to:

• Control Conformation: The carbamate moiety restricts ring flipping, enabling stereoselective functionalization.

• Direct Lithiation: The carbonyl oxygen coordinates with organolithiums, directing

  -deprotonation (Beak-Lee methodology).

• Modulate Lipophilicity: As intermediates, they allow the precise installation of polar groups before the final coupling.

Synthetic Access to the Scaffold

Accessing the azepane core is more challenging than smaller rings due to entropic factors. We categorize synthesis into Classical (robust, scale-up friendly) and Modern (high complexity, stereoselective) approaches.

Comparative Synthetic Workflows

The following decision tree illustrates the selection logic for synthesizing azepane-1-carboxylates based on starting material availability and desired substitution.

Figure 1: Strategic decision tree for accessing the azepane scaffold. The Schmidt reaction is preferred for bulk simple azepanes, while RCM allows for pre-installed chirality.

Critical Reactivity: The -Lithiation Protocol

The most powerful application of azepane-1-carboxylates is the ability to functionalize the

-position (C2) via directed lithiation. This transforms a generic ring into a chiral building block for drugs like Bazedoxifene or SGLT2 inhibitors .

Mechanistic Causality

The tert-butoxycarbonyl (Boc) group is essential here. It plays a dual role:

• Complexation: The carbonyl oxygen coordinates Li+, bringing the base (

  -BuLi) into proximity with the equatorial -proton.

• Stabilization: The resulting dipole-stabilized carbanion is stable at -78°C, preventing ring opening or polymerization.

Experimental Protocol: Regioselective -Substitution

Objective: Synthesis of 2-substituted azepane-1-carboxylate via lithiation-trapping. Scope: Applicable to alkyl halides, aldehydes, and ketones as electrophiles.

Reagents:

• tert-Butyl azepane-1-carboxylate (1.0 equiv)[1]

• -BuLi (1.2 equiv, cyclohexane solution)

• TMEDA (Tetramethylethylenediamine, 1.2 equiv) - Critical for breaking Li aggregates.

• Electrophile (e.g., Benzyl bromide, 1.5 equiv)

• Solvent: Anhydrous Et₂O (THF can promote side reactions in 7-membered rings; ether is preferred for tighter coordination).

Step-by-Step Methodology:

• System Prep: Flame-dry a 2-neck round-bottom flask under Argon. Add anhydrous Et₂O and tert-butyl azepane-1-carboxylate. Cool to -78°C (dry ice/acetone).

• Complexation: Add TMEDA. Stir for 10 minutes.

• Deprotonation: Add

  -BuLi dropwise over 15 minutes. Note: Maintain internal temp < -70°C to avoid carbamate migration.

• Anion Aging: Stir at -78°C for 1 hour. The solution typically turns light yellow, indicating anion formation.

• Trapping: Add the electrophile (dissolved in minimal Et₂O) dropwise.

• Quench: Stir for 2 hours at -78°C, then allow to warm to room temperature. Quench with saturated NH₄Cl.

• Workup: Extract with EtOAc, wash with brine, dry over MgSO₄.

Self-Validating Check:

• TLC: The product will be less polar than the starting carbamate.

• NMR: Loss of one

  -proton signal (multiplet at 3.2-3.5) and appearance of the substituent signals confirms C2 functionalization.

Quantitative Data: Yield Comparison of Methodologies

The following table summarizes the efficiency of different routes to substituted azepane-1-carboxylates, derived from aggregated literature data.

Method	Starting Material	Key Reagent	Typical Yield (%)	Regioselectivity	Scalability
Schmidt/Reduction	Cyclohexanone	NaN₃ / LiAlH₄	65-75%	N/A (Unsubstituted)	High (Kg scale)
-Lithiation	N-Boc-Azepane	-BuLi / TMEDA	50-85%	>95:5 ( vs )	Moderate (g scale)
RCM	Dienes	Grubbs II	70-90%	High (Pre-set)	Moderate
Ring Expansion	N-Boc-Piperidine	Ethyl Diazoacetate	40-60%	Mixed Isomers	Low

Applications in Drug Discovery

Azepane-1-carboxylates are the precursors to the "free" azepane amine found in final drug candidates.

Case Study: Bazedoxifene (SERM)

Bazedoxifene, used for osteoporosis, contains a core azepane ring.

• Role of Intermediate: The azepane ring is often introduced via nucleophilic displacement using azepane (free amine).

• Synthesis: The high-purity azepane required is generated by deprotecting tert-butyl azepane-1-carboxylate (using TFA or HCl/Dioxane). This "generate-on-demand" strategy avoids the handling of volatile and air-sensitive free azepane during storage.

Pathway Visualization: From Intermediate to API

This diagram illustrates how the protected azepane intermediate feeds into the synthesis of GPCR antagonists (e.g., Orexin or Dopamine modulators).

Figure 2: The workflow transforming the inert N-Boc intermediate into a bioactive scaffold.

References

• Beak, P., & Lee, W. K. (1993).

  -Lithioamine Synthetic Equivalents: Syntheses of Diastereoisomers from the Boc Derivatives of Cyclic Amines.Journal of Organic Chemistry . Link

• O'Brien, P. (2001). Chiral Lithium Amides for Asymmetric Synthesis.Journal of the Chemical Society, Perkin Transactions 1 . Link

• Kozikowski, A. P., et al. (2007). Synthesis and Biology of 7-Membered Ring Analogs of Aplindore.Journal of Medicinal Chemistry . Link

• BenchChem. (2025).[2] Azepane-Containing Compounds: A Comprehensive Technical Review for Drug Discovery.BenchChem Technical Guides . Link

• Aggarwal, V. K., et al. (2018). Assembly of Enantioenriched Azepanes via Boronate Homologation.Nature Chemistry . Link

Sources

• 1. Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Solubility profile of tert-Butyl 4-(isopropylamino)azepane-1-carboxylate in organic solvents

Executive Summary & Compound Characterization

tert-Butyl 4-(isopropylamino)azepane-1-carboxylate (CAS: 1391737-77-1) is a critical bicyclic amine intermediate, often utilized in the synthesis of cathepsin K inhibitors and other bioactive azepane scaffolds. Its physicochemical behavior is dominated by the lipophilic tert-butoxycarbonyl (Boc) protecting group and the basic secondary isopropylamine moiety.

Understanding the solubility profile of this intermediate is essential for process chemists optimizing reductive amination workups, crystallization yields, and liquid-liquid extraction (LLE) efficiencies.

Physicochemical Baseline

Property	Value / Descriptor	Rationale
Molecular Formula	C₁₄H₂₈N₂O₂	-
Molecular Weight	256.39 g/mol	-
Physical State	Viscous Oil or Low-Melting Solid	Depends on purity and polymorph; often an oil crude.[1]
Predicted LogP	~2.1 – 2.8	Lipophilic Boc and isopropyl groups outweigh the polar amine.
pKa (Base)	~10.5 (Predicted)	Secondary amine (isopropylamino) is highly basic.
Acid Sensitivity	High	Boc group is acid-labile (cleaves in strong acid).

Solubility Profile & Solvent Compatibility

As a Senior Application Scientist, I must distinguish between empirical data and structural predictions. While specific public solubility datasets for CAS 1391737-77-1 are proprietary, its structural analogs (Boc-protected cyclic amines) follow a predictable thermodynamic solubility landscape.

A. Organic Solvent Classification

The compound exhibits lipophilic-basic behavior. It dissolves readily in non-polar and polar aprotic solvents but shows pH-dependent solubility in aqueous media.

Solvent Class	Solubility Prediction	Mechanistic Insight
Chlorinated (DCM, Chloroform)	High (>100 mg/mL)	Primary choice for synthesis/extraction. Excellent interaction with the Boc-azepane backbone.
Polar Aprotic (THF, DMSO, DMF)	High (>100 mg/mL)	Dipole-dipole interactions stabilize the carbamate; excellent for reaction media.
Esters (Ethyl Acetate, IPAc)	Moderate to High	Good solubility; preferred for crystallization and safer process extractions.
Alcohols (MeOH, EtOH, IPA)	High	Hydrogen bonding with the amine and carbamate carbonyls facilitates dissolution.
Alkanes (Hexane, Heptane)	Low to Moderate	Often used as an anti-solvent to induce crystallization or precipitation of the salt form.
Water (Neutral pH)	Insoluble (<0.1 mg/mL)	The hydrophobic Boc and isopropyl groups prevent aqueous solvation.
Water (Acidic pH < 4)	Soluble	Protonation of the secondary amine ( ) forms a water-soluble salt. Caution: Low pH risks Boc deprotection.

B. Thermodynamic Modeling

For precise process control (e.g., cooling crystallization), the solubility

(mole fraction) is modeled using the Modified Apelblat Equation . This empirical model correlates solubility with temperature ( ):

• A, B, C: Empirical constants derived from experimental data.

• Application: Use this model to determine the metastable zone width (MSZW) for crystallization.

Experimental Protocols

To validate the solubility profile for your specific batch (which may vary by impurity profile), use the following Self-Validating Saturation Protocol .

Protocol A: Equilibrium Solubility (Shake-Flask Method)

Objective: Determine thermodynamic solubility at

and .

• Preparation: Add excess tert-Butyl 4-(isopropylamino)azepane-1-carboxylate solid/oil to 5 mL of the target solvent in a borosilicate glass vial.

• Agitation: Place in an orbital shaker incubator at the target temperature (

  ) for 24–48 hours.

• Validation Check:

  • Visual: Ensure solid is still present. If clear, add more compound.

  • pH Check: For aqueous buffers, measure pH before and after to ensure buffering capacity holds against the basic amine.

• Sampling:

  • Stop agitation and allow settling for 1 hour (or centrifuge at 10,000 rpm for 5 min at

    ).

  • Filter supernatant through a 0.22 µm PTFE filter (pre-saturated to prevent adsorption).

• Quantification: Analyze via HPLC-UV (210 nm) or LC-MS against a standard curve.

Protocol B: Dynamic Vapor Sorption (DVS) for Hygroscopicity

Objective: Assess stability in humid environments. Since the compound contains a secondary amine, it may be hygroscopic. Run DVS cycling (0% → 90% → 0% RH) to determine if the solid form absorbs atmospheric moisture, which alters apparent solubility and handling.

Visualization of Workflows

Diagram 1: Solubility Determination & Validation Workflow

This logic flow ensures data integrity by incorporating "Stop/Go" validation steps.

Figure 1: Step-by-step workflow for thermodynamic solubility determination ensuring saturation equilibrium.

Diagram 2: Solvent Selection Logic for Process Chemistry

This decision tree aids in selecting the correct solvent based on the intended application (Reaction vs. Extraction vs. Crystallization).

Figure 2: Strategic solvent selection based on the physicochemical properties of the Boc-amino-azepane scaffold.

Critical Process Insights

pH-Dependent Extraction (The "Swing")

The basicity of the isopropylamino group allows for a "pH swing" purification strategy:

• Dissolve crude mixture in organic solvent (e.g., EtOAc).

• Extract with mild aqueous acid (e.g., 0.5 M Citric Acid). The amine protonates and moves to the water phase; non-basic impurities stay in organic.

  • Warning: Avoid strong acids (HCl, TFA) or prolonged exposure to prevent Boc removal.

• Basify the aqueous layer (pH > 11) with NaOH.

• Back-extract into clean organic solvent.

Crystallization Challenges

As this compound often exists as an oil or low-melting solid, crystallization can be difficult.

• Recommendation: If the free base is an oil, consider forming a salt (e.g., oxalate or fumarate) to generate a crystalline solid for solubility studies and purification.

Analytical Interference

When using UV detection (HPLC), the Boc group has weak absorbance (end absorption < 210 nm). The azepane ring is non-chromophoric.

• Solution: Use a Refractive Index (RI) detector, Charged Aerosol Detector (CAD), or derivatize the amine if UV sensitivity is too low.

References

• World Health Organization (WHO). (2018).[2] Protocol to Conduct Equilibrium Solubility Experiments for BCS Classification. WHO Technical Report Series, No. 1010. Retrieved from [Link]

• Jouyban, A. (2019). Handbook of Solubility Data for Pharmaceuticals. CRC Press.

• Völgyi, G., et al. (2010). General Solubility Determination Method for Drug Discovery. ADMET & DMPK. Retrieved from [Link]

Sources

• 1. tert-Butyl 4-aminoazepane-1-carboxylate | C11H22N2O2 | CID 18946151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]

Technical Guide: pKa Determination of tert-Butyl 4-(isopropylamino)azepane-1-carboxylate

The following technical guide details the physicochemical characterization of the secondary amine within tert-Butyl 4-(isopropylamino)azepane-1-carboxylate. This analysis synthesizes theoretical prediction models, structural analogue comparisons, and rigorous experimental protocols.[1][2]

[3]

Executive Summary

Target Molecule: tert-Butyl 4-(isopropylamino)azepane-1-carboxylate CAS Registry Number: 1391737-77-1 (Related analogue reference) Core Functional Group: Exocyclic Secondary Amine (

) Predicted pKa Value: 10.4 – 10.8 (Conjugate Acid)[2][3]

The basicity of this molecule is defined by the exocyclic secondary amine at the 4-position of the azepane ring.[2][3] While the azepane core is inherently basic (pKa ~11.1), the distal tert-butoxycarbonyl (Boc) protecting group exerts a mild electron-withdrawing inductive effect, slightly lowering the pKa. Conversely, the isopropyl substituent provides electron-donating stabilization to the cation.[1][2][3] Consequently, the molecule exhibits a pKa slightly lower than unsubstituted azepane but typical for hindered secondary amines.[1][2]

Structural Analysis & Theoretical Derivation

To accurately estimate the pKa without a direct experimental value, we must deconstruct the molecule into its constituent electronic vectors.[1][2]

The Basic Center vs. The Protecting Group

The molecule contains two nitrogen atoms with vastly different acid-base profiles:[3]

• N1 (Endocyclic): Part of a carbamate (Boc) system.[2][3] The lone pair is delocalized into the carbonyl oxygen.[2][3]

  • pKa (Conjugate Acid): < -1.0 (Essentially non-basic in aqueous media).[2][3]

• N4 (Exocyclic): A secondary amine substituted with an isopropyl group.[2][3] This is the sole basic center relevant to physiological or process pH.[2][3]

  • pKa (Conjugate Acid): ~10.6 (Base value).[2][3]

Electronic Vector Analysis

The final pKa is a summation of intrinsic basicity and substituent effects.[2][3]

Structural Factor	Type of Effect	Influence on pKa	Magnitude (Est.)[2][3][4][5][6]
Azepane Ring	Core Scaffold	High Basicity (Ring Strain/Solvation)	Base: ~11.1
N-Boc Group	Inductive (-I)	Electron Withdrawing (Through-bond)	-0.4 to -0.6
Isopropyl Group	Inductive (+I)	Electron Donating	+0.2 to +0.4
Steric Bulk	Solvation Hindrance	Destabilizes Cation	-0.1 to -0.3

Calculated Net pKa:

[2][3]

Note: Computational models (e.g., ACD/Percepta, ChemAxon) for the primary amine analogue (4-amino-N-Boc-azepane) predict a pKa of 10.[3]35. Secondary amines are generally slightly more basic than their primary counterparts, supporting the 10.4–10.8 range.[1][2]

Structural Influence Diagram

The following diagram visualizes the competing electronic effects determining the basicity.

Caption: Competing electronic and steric factors influencing the basicity of the N4 amine.

Experimental Determination Protocol

Since the molecule contains a lipophilic Boc group and an isopropyl chain, it is likely sparingly soluble in pure water.[1][2] A standard aqueous titration will fail.[2][3] Potentiometric Titration in Mixed Solvents (Yasuda-Shedlovsky procedure) is the required gold-standard methodology.[2][3]

Materials & Prerequisites[1][2][3]

• Compound: >10 mg of pure tert-Butyl 4-(isopropylamino)azepane-1-carboxylate.[2][3]

• Solvent: Carbonate-free water and HPLC-grade Methanol (or Dioxane).[2][3]

• Titrant: 0.1 M HCl (standardized) and 0.1 M NaOH (carbonate-free).

• Instrument: Potentiometric titrator (e.g., Mettler Toledo or Metrohm) with a combined glass pH electrode.[1][2]

• Inert Gas: Argon or Nitrogen purge (essential to prevent CO2 absorption affecting high pKa measurement).[2][3]

The Yasuda-Shedlovsky Extrapolation Method

Because the compound requires organic co-solvent for dissolution, the pKa measured is an apparent pKa (

).[2] You must measure at multiple solvent ratios and extrapolate to 0% organic solvent.[2][3]

Step-by-Step Workflow:

• Preparation: Prepare three solvent mixtures: 30%, 40%, and 50% Methanol/Water (v/v).[1][2]

• Blank Titration: Titrate the solvent blank to determine the standard electrode potential (

  ) for each mixture.

• Sample Titration:

  • Dissolve ~5 mg of compound in 30 mL of the 30% MeOH mixture.[2][3]

  • Acidify with excess 0.1 M HCl to ensure the amine is fully protonated (

    ).[2][3]

  • Titrate with 0.1 M NaOH under inert gas flow until pH > 12.[2][3]

• Repeat: Perform the titration in 40% and 50% MeOH mixtures.

• Calculation:

  • Calculate

    for each mixture using the Bjerrum difference plot or Gran plot method.[2][3]

  • Plot

    vs. (dielectric constant of the mix).[2]

  • Extrapolate the linear regression to the dielectric constant of pure water (

    ) to obtain the aqueous .[2]

Experimental Workflow Diagram

Caption: Workflow for determining aqueous pKa of lipophilic amines using mixed-solvent titration.

Operational Implications

Understanding the pKa of ~10.6 is critical for purification and biological assay development.[2][3]

Purification (Flash Chromatography)

• The Problem: Secondary amines with high pKa interact strongly with the acidic silanols (Si-OH) on silica gel, leading to peak tailing and material loss.[2]

• The Solution:

  • Mobile Phase Modifier: Use 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (

    ) in the eluent.[2]

  • Mechanism: The modifier (TEA) competes for the silanol sites, allowing the target amine to elute freely.[2]

  • Alternative: Use "Amine-functionalized" silica cartridges to avoid using basic modifiers in the mobile phase.[2][3]

Aqueous Solubility & Extraction[1][2][3]

• Acidic Extraction (pH < 8): The molecule will be protonated (

  ).[2] It will partition into the aqueous phase.[2][3] This is useful for removing non-basic impurities.[2][3]

• Basic Extraction (pH > 12): The molecule will be neutral (

  ).[2] It will partition into the organic phase (DCM, EtOAc).[1][2]

• Caution: The Boc group is acid-sensitive.[2][3] Avoid prolonged exposure to pH < 1 or elevated temperatures during acidic washes to prevent deprotection.[2][3]

Biological Assays

• Physiological pH (7.4): The amine will be >99.9% protonated (positively charged).[2]

• Permeability: As a cation, passive membrane permeability may be lower than predicted by LogP alone.[1][2] However, the lipophilic Boc and isopropyl groups may facilitate transport via ion-pairing mechanisms.[1][2][3]

References

• Perrin, D. D. (1965).[2][3] Dissociation Constants of Organic Bases in Aqueous Solution. IUPAC Chemical Data Series. Butterworths, London.[1][2] (Source for Azepane pKa ~11.07).[2][3]

• ChemicalBook. (2025).[2][3][7] Predicted Properties for tert-butyl 4-aminoazepane-1-carboxylate. Retrieved from .[2][3]

• PubChem. (2025).[2][3][7][8] Compound Summary: Azepane. National Library of Medicine.[2][3] Retrieved from .[2][3]

• Avdeef, A. (2013).[2][3] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[2][3] (Source for Yasuda-Shedlovsky extrapolation protocols).

• Reich, H. J. (2018).[2][3] Bordwell pKa Table (Amines). University of Wisconsin-Madison.[2][3] Retrieved from .[2][3]

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• 2. Azepane | C6H13N | CID 8119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tert-Butyl 4-(4-aminophenyl)piperazine-1-carboxylate | 170911-92-9 [sigmaaldrich.com]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. Tuning basicity | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 6. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]
• 7. tert-Butyl 4-aminoazepane-1-carboxylate | C11H22N2O2 | CID 18946151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. p-Aminoacetophenone | C8H9NO | CID 7468 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis protocols for tert-Butyl 4-(isopropylamino)azepane-1-carboxylate from 4-oxoazepane

[1]

Abstract & Strategic Significance

The azepane (homopiperidine) ring is a privileged scaffold in medicinal chemistry, frequently serving as a core pharmacophore in kinase inhibitors, GPCR ligands, and protease inhibitors. The introduction of exocyclic amines at the 4-position, such as in tert-butyl 4-(isopropylamino)azepane-1-carboxylate , allows for the exploration of vectors into solvent-exposed regions of protein binding pockets.[1]

This guide details a robust, scalable protocol for the synthesis of this target via the reductive amination of tert-butyl 4-oxoazepane-1-carboxylate (N-Boc-4-oxoazepane) with isopropylamine .[1] Unlike standard nucleophilic substitutions, this reductive approach avoids over-alkylation and racemization issues, utilizing Sodium Triacetoxyborohydride (STAB) as a mild, chemoselective reducing agent.

Retrosynthetic Analysis & Mechanism

The synthesis relies on the condensation of a ketone with a primary amine to form an imine/iminium species, which is selectively reduced in situ.

Reaction Scheme (Graphviz)

Figure 1: Retrosynthetic disconnection and forward reaction pathway.

Mechanistic Insight[1][2][3]

• Imine Formation: The carbonyl oxygen of the azepane is protonated (facilitated by Acetic Acid), increasing electrophilicity. The isopropylamine attacks to form a hemiaminal, which dehydrates to the imine.

• Selective Reduction: STAB is the reagent of choice because it is less basic and milder than NaBH₄.[1] Crucially, STAB reduces the protonated imine (iminium ion) much faster than it reduces the starting ketone. This kinetic selectivity prevents the formation of the alcohol byproduct (4-hydroxyazepane).[1]

Critical Process Parameters (CPP)

Parameter	Recommended Range	Impact on Quality/Yield
Stoichiometry (Amine)	1.1 – 1.5 equiv	Excess ensures complete consumption of the expensive ketone.[1]
Stoichiometry (STAB)	1.4 – 2.0 equiv	Sufficient hydride source required; excess accounts for slow decomposition.[1]
Solvent	1,2-Dichloroethane (DCE)	Preferred over DCM for solubility and slightly higher boiling point; THF is a viable alternative.
Acid Catalyst	Acetic Acid (1.0 – 2.0 equiv)	Critical: Promotes imine formation and protonates the imine for reduction.
Water Content	< 0.1% (Anhydrous)	Water hydrolyzes the imine back to the ketone and decomposes the borohydride.

Detailed Experimental Protocol

Materials

• Starting Material: tert-Butyl 4-oxoazepane-1-carboxylate (CAS: 188975-88-4)[1][2][3][4]

• Reagent: Isopropylamine (CAS: 75-31-0)[1]

• Reducing Agent: Sodium Triacetoxyborohydride (STAB) (CAS: 56553-60-7)[1]

• Solvent: Anhydrous 1,2-Dichloroethane (DCE)[1]

• Additive: Glacial Acetic Acid[1]

Step-by-Step Procedure

Step 1: Solvation and Imine Formation

• Charge a flame-dried round-bottom flask with tert-butyl 4-oxoazepane-1-carboxylate (1.0 equiv, e.g., 1.0 g, 4.69 mmol).

• Add anhydrous DCE (concentration ~0.1 M to 0.2 M; approx. 25-45 mL).

• Add Isopropylamine (1.2 equiv, 5.63 mmol, 480 µL).

• Add Acetic Acid (1.5 equiv, 7.0 mmol, 400 µL).

• Process Note: Stir at Room Temperature (20-25°C) for 30–60 minutes. This "pre-stir" allows the equilibrium to shift toward the imine before the reducing agent is introduced.

Step 2: Reduction 6. Cool the mixture slightly to 0°C (ice bath) if working on a scale >5g to mitigate exotherm; otherwise, RT is acceptable. 7. Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv, 7.0 mmol, 1.48 g) portion-wise over 5 minutes.

• Observation: Mild effervescence may occur.[1]

• Remove the ice bath and allow the reaction to stir at Room Temperature under Nitrogen/Argon atmosphere.
• Monitoring: Check reaction progress via TLC (System: 5% MeOH in DCM + 1% NH₄OH) or LCMS after 4 hours.

• Target: Disappearance of ketone (SM).[1]
• Duration: Typically 4–16 hours.[1]

Step 3: Workup (Quench & Extraction) [1][5] 10. Quench the reaction by slowly adding saturated aqueous NaHCO₃ (30 mL). Stir vigorously for 15 minutes to deactivate remaining borohydride and neutralize acetic acid. 11. Transfer to a separatory funnel. Separate the phases. 12. Extract the aqueous layer with DCM (3 x 20 mL). 13. Combine organic layers and wash with Brine (1 x 30 mL).[1] 14. Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

Step 4: Purification

• Method: Flash Column Chromatography.[1][6]

• Stationary Phase: Silica Gel (amine-functionalized silica is ideal but standard silica works if triethylamine is used).[1]

• Eluent: 0% to 10% Methanol in Dichloromethane (with 1% Triethylamine or NH₄OH additive).[1]

• Yield Expectation: 75% – 90% as a colorless to pale yellow oil.[1]

Workflow Diagram

Figure 2: Operational workflow for the reductive amination process.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Incomplete imine formation or wet solvent.[1]	Ensure DCE is anhydrous.[1][6] Increase pre-stir time with AcOH. Add molecular sieves (3Å) during the imine formation step.
Alcohol Byproduct	Direct reduction of ketone (Ketone > Imine).[1]	Ensure AcOH is present (protonated imine reduces faster).[1] Do not use NaBH₄; stick to STAB.
Boc Deprotection	Acid concentration too high or workup too aggressive.[1]	Use weak acid (AcOH) only.[1] Avoid HCl. Ensure quench is fully neutralized with NaHCO₃.[1]
Stickiness on Silica	Amine interaction with silanols.[1]	Pre-wash silica column with 1% Et₃N in eluent or use NH-capped silica cartridges.[1]

Analytical Validation

• 1H NMR (400 MHz, CDCl₃): Look for the isopropyl methine septet (~2.8-3.0 ppm) and the azepane ring protons. The Boc group will appear as a strong singlet at ~1.45 ppm (9H).

• MS (ESI): Calculated [M+H]+ = 257.[1]2. Expect base peak at m/z 257.2.[1]

• TLC: The product will be more polar than the starting ketone and will stain positive with Ninhydrin (secondary amine).

References

• Abdel-Magid, A. F., et al. (1996).[7] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. Link[1]

• BenchChem. (2025).[1][6] "General Protocol for Reductive Amination using Sodium Triacetoxyborohydride." Application Notes. Link[1]

• Common Organic Chemistry. (2024).[1][8][9] "Reductive Amination - Sodium Triacetoxyborohydride [NaBH(OAc)3]." Standard Operating Procedures. Link

• Oakwood Chemical. (2025).[1] "Product Specification: tert-butyl 4-oxoazepane-1-carboxylate." Technical Data Sheet. Link

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• 4. tert-butyl 4-Oxoazepane-1-carboxylate [oakwoodchemical.com]
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Step-by-step procedure for Boc-deprotection of tert-Butyl 4-(isopropylamino)azepane-1-carboxylate

An Application Note for the Step-by-Step Boc-Deprotection of tert-Butyl 4-(isopropylamino)azepane-1-carboxylate

Introduction: The Azepane Scaffold and the Critical Role of Amine Deprotection

The azepane ring system is a "privileged scaffold" in modern medicinal chemistry, forming the core of numerous biologically active compounds and clinical drug candidates.[1][2] Its flexible seven-membered structure provides an excellent three-dimensional framework for developing novel therapeutics. The synthesis of complex azepane derivatives often requires the temporary masking of reactive functional groups, with the tert-butyloxycarbonyl (Boc) group being one of the most widely used protecting groups for amines due to its stability under various conditions and its clean, acid-labile removal.[3]

This application note provides a detailed, field-proven protocol for the efficient removal of the Boc protecting group from tert-butyl 4-(isopropylamino)azepane-1-carboxylate using trifluoroacetic acid (TFA). We will delve into the underlying reaction mechanism, provide a step-by-step experimental procedure, outline critical safety precautions, and offer troubleshooting guidance to ensure a high-yielding and successful deprotection.

The Chemistry of Acid-Mediated Boc Deprotection

The removal of the Boc group with a strong acid like TFA is a classic example of an acid-catalyzed elimination reaction. The process is driven by the formation of highly stable byproducts. The mechanism proceeds through several key steps:

• Protonation: The reaction initiates with the protonation of the carbonyl oxygen of the Boc group by the strong acid (TFA).[4][5] This initial step activates the protecting group, making the carbonyl carbon more electrophilic.

• Carbocation Formation: The protonated Boc group becomes unstable, leading to the cleavage of the carbon-oxygen bond. This results in the formation of a resonance-stabilized and exceptionally stable tert-butyl carbocation and an unstable carbamic acid intermediate.[5]

• Decarboxylation and Amine Liberation: The carbamic acid intermediate rapidly decomposes, releasing gaseous carbon dioxide (CO₂), a thermodynamically favorable process that drives the reaction to completion.[3] This leaves the desired free secondary amine.

• Salt Formation: In the highly acidic environment, the newly liberated amine is immediately protonated by the excess TFA to form a stable trifluoroacetate salt.[5]

The primary byproducts of this reaction are the tert-butyl cation and carbon dioxide. The tert-butyl cation is typically quenched by deprotonation to form isobutylene gas or by reacting with any available nucleophiles.[5][6]

Experimental Protocol

This protocol is designed for the deprotection of tert-butyl 4-(isopropylamino)azepane-1-carboxylate and is generally applicable to similar Boc-protected amines.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	CAS Number	Notes
tert-Butyl 4-(isopropylamino)azepane-1-carboxylate	≥95%	Various	N/A	Starting material.
Trifluoroacetic Acid (TFA)	Reagent Grade, ≥99%	Sigma-Aldrich	76-05-1	Highly Corrosive. Handle with extreme care.[7]
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific	75-09-2
Saturated Sodium Bicarbonate (NaHCO₃) Solution	ACS Reagent	VWR	144-55-8	For aqueous work-up.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Reagent	EMD Millipore	7757-82-6	For drying the organic layer.
Diethyl Ether	Anhydrous	Various	60-29-7	For precipitation/trituration (optional).
Round-bottom flask	-	-	-	Appropriate size for the reaction scale.
Magnetic stirrer and stir bar	-	-	-
TLC plates (Silica gel 60 F₂₅₄)	-	-	-	For reaction monitoring.
Rotary evaporator	-	-	-	For solvent removal.

Step-by-Step Procedure

PART A: Reaction Setup and Execution

• Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the tert-butyl 4-(isopropylamino)azepane-1-carboxylate (1.0 equiv.) in anhydrous dichloromethane (DCM). A typical concentration is 0.1-0.2 M.

• Acid Addition: Place the flask in an ice bath (0 °C). Slowly add trifluoroacetic acid (TFA) to the stirred solution. A common and effective ratio is a 1:1 mixture of DCM to TFA by volume.[8]

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-3 hours.[4]

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC). Use a suitable eluent system (e.g., 10% methanol in DCM). The disappearance of the starting material spot and the appearance of a new, more polar spot at the baseline (the TFA salt) indicates the reaction is complete. Visualize with a UV lamp and/or a ninhydrin stain, which specifically detects primary and secondary amines.

PART B: Work-up and Isolation

You have two primary options for work-up, depending on whether the final product is needed as the free amine or the TFA salt.

Option 1: Isolation of the Free Amine (Recommended)

• Solvent Removal: Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.

• Neutralization: Carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the residue until the evolution of CO₂ gas ceases. Ensure the final pH of the aqueous layer is basic (pH > 8).

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the free amine, 4-(isopropylamino)azepane.

Option 2: Isolation of the TFA Salt

• Concentration: Concentrate the reaction mixture directly in vacuo to remove all volatile components.[4]

• Azeotropic Removal of TFA: To remove residual TFA, add toluene to the oily residue and concentrate again under reduced pressure. Repeat this step 2-3 times.[4]

• Precipitation (Optional): Dissolve the resulting oil in a minimal amount of solvent (e.g., methanol) and add cold diethyl ether to precipitate the TFA salt. Collect the solid by filtration.

Workflow Diagram

Caption: Experimental workflow for the Boc-deprotection of an azepane derivative.

Safety and Handling

CRITICAL: Trifluoroacetic acid (TFA) is a highly hazardous and corrosive chemical.[9] Strict adherence to safety protocols is essential.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical splash goggles, a face shield, and acid-resistant gloves (butyl rubber or Viton® are recommended).[10][11]

• Ventilation: All manipulations involving TFA must be performed inside a certified chemical fume hood to avoid inhalation of corrosive vapors.[7][12]

• Open System: The reaction produces CO₂ gas. Ensure the reaction vessel is not sealed to prevent pressure buildup.[5]

• Spill Response: In case of a spill, neutralize with sodium bicarbonate and absorb with an inert material (e.g., vermiculite or sand). Dispose of as hazardous waste.[7][10]

• First Aid:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek urgent medical attention.[9][10]

  • Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids open. Seek urgent medical attention.[9][10]

  • Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen and seek medical attention.[10]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Incomplete Reaction	Insufficient acid concentration or reaction time.	Add more TFA or increase the reaction time. Gently warming the reaction (e.g., to 40 °C) can also increase the rate, but should be done cautiously.
Steric hindrance around the Boc group.	A longer reaction time is likely necessary for sterically hindered substrates.
Low Product Yield	Product is water-soluble (as the TFA salt).	If the product has high polarity, it may be lost in the aqueous layer during basic work-up. Evaporate the aqueous layer or use solid-phase extraction.
Emulsion during work-up.	Add brine (saturated NaCl solution) to the separatory funnel to help break the emulsion.
Difficulty Isolating Free Amine	Product is volatile.	Avoid excessive heating during rotary evaporation.
Product forms an oil instead of a solid.	Purify the oil using column chromatography.

References

• Total Synthesis. (2024). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Available at: [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Available at: [Link]

• Amherst College. (2024). STANDARD OPERATION PROCEDURES FOR WORKING WITH Trifluoroacetic Acid. Available at: [Link]

• New Jersey Department of Health. (n.d.). HAZARD SUMMARY: TRIFLUOROACETIC ACID. Available at: [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Available at: [Link]

• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA? Available at: [Link]

• Scribd. (n.d.). Rapid N-Boc Deprotection with TFA. Available at: [Link]

• Chemistry Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Available at: [Link]

• Royal Society of Chemistry. (2010). SUPPORTING INFORMATION. Available at: [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Available at: [Link]

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Application Notes &amp; Protocols: Navigating Nucleophilic Substitution on 4-Substituted Azepanes

An Application Guide for Drug Development Professionals

Abstract: The azepane scaffold is a privileged seven-membered N-heterocycle, forming the core of numerous biologically active compounds and approved pharmaceuticals.[1][2] Its functionalization is a cornerstone of medicinal chemistry, enabling the exploration of three-dimensional chemical space crucial for optimizing drug-target interactions.[1] Nucleophilic substitution at the C4 position is a primary strategy for introducing molecular diversity. However, the synthesis of these seven-membered rings is often hampered by challenging kinetics and thermodynamics.[3] This guide provides an in-depth analysis of reaction conditions, detailed experimental protocols, and mechanistic insights to empower researchers in the strategic modification of 4-substituted azepanes.

Core Principles: Mechanistic Landscape of Azepane Substitution

The functionalization of a 4-substituted azepane via nucleophilic substitution is not a trivial undertaking. The outcome is governed by a delicate interplay between the substrate's conformation, the nature of the leaving group, the incoming nucleophile, and the reaction environment. Unlike rigid five- or six-membered rings, the flexible azepane core can adopt multiple conformations, which can influence the stereochemical outcome of the reaction.[4]

The reaction typically proceeds through one of two classical pathways:

• Sₙ2 (Bimolecular Nucleophilic Substitution): This pathway involves a backside attack by the nucleophile, leading to an inversion of stereochemistry at the C4 center.[5] It is favored by strong, unhindered nucleophiles, good leaving groups, and polar aprotic solvents that do not solvate the nucleophile, thereby maximizing its reactivity.[3]

• Sₙ1 (Unimolecular Nucleophilic Substitution): This pathway proceeds through a carbocation intermediate.[6] It is more likely with substrates that can form a stable carbocation, with weaker nucleophiles, and in polar protic solvents. Due to the planar nature of the carbocation, this pathway often leads to a racemic or diastereomeric mixture of products, which is generally undesirable in drug development.[6][7]

For stereocontrolled synthesis, reaction conditions must be carefully optimized to strongly favor the Sₙ2 pathway. Key to this is the activation of the C4 substituent. The hydroxyl group, a common synthetic handle, is a poor leaving group and must be converted into a more reactive species such as a sulfonate ester (mesylate, tosylate) or a halide.[8]

The nitrogen atom's substituent also plays a critical role. An N-protecting group, such as tert-butyloxycarbonyl (Boc) or benzyloxycarbonyl (Cbz), is essential to prevent the ring nitrogen from acting as an internal nucleophile or participating in unwanted side reactions.[3][9]

Figure 1: Decision pathway for Sₙ1 vs. Sₙ2 substitution at the azepane C4-position.

Strategic Protocols for C4-Functionalization

The most common precursor for C4-functionalization is an N-protected 4-hydroxyazepane. The following protocols detail robust methods for its conversion into a diverse array of analogues.

Protocol 1: Substitution via Sulfonate Ester Activation

This two-step protocol is a highly reliable method for introducing a wide range of nucleophiles with excellent stereochemical control via an Sₙ2 mechanism. Activation of the hydroxyl group as a mesylate or tosylate creates an excellent leaving group.

Figure 2: General workflow for substitution via sulfonate ester activation.

Step-by-Step Methodology:

• Activation (Mesylation):

  • Dissolve N-Boc-4-hydroxyazepane (1.0 equiv.) in anhydrous dichloromethane (DCM) under an inert atmosphere (N₂ or Ar) and cool to 0 °C.

  • Add triethylamine (Et₃N, 1.5 equiv.) or another non-nucleophilic base like diisopropylethylamine (DIPEA).

  • Add methanesulfonyl chloride (MsCl, 1.2 equiv.) dropwise while maintaining the temperature at 0 °C.

  • Rationale: The base neutralizes the HCl generated, and the low temperature controls the exothermic reaction. Anhydrous conditions are critical to prevent hydrolysis of the MsCl and the product.

  • Stir the reaction at 0 °C for 1-2 hours, monitoring by TLC or LC-MS until the starting material is consumed.

  • Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Extract the product with DCM, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The crude mesylate is often used directly in the next step without further purification due to potential instability.

• Nucleophilic Substitution:

  • Dissolve the crude N-Boc-4-mesyloxyazepane in a suitable polar aprotic solvent (e.g., DMF, DMSO, or acetonitrile).[3]

  • Add the desired nucleophile (e.g., sodium azide, sodium thiophenoxide, potassium cyanide; 1.5-3.0 equiv.).

  • Heat the reaction mixture. The temperature required depends on the nucleophile's reactivity and can range from room temperature to 80-100 °C.

  • Rationale: Polar aprotic solvents favor Sₙ2 reactions. Heating provides the necessary activation energy for the substitution to occur. A slight excess of the nucleophile ensures the reaction goes to completion.

  • Monitor the reaction progress. Upon completion, cool the mixture, dilute with water, and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine to remove the high-boiling point solvent (DMF/DMSO). Dry, concentrate, and purify the product by flash column chromatography.

Data Summary: Representative Substitutions on N-Boc-4-mesyloxyazepane

Nucleophile (Nu⁻)	Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)	Citation
Azide (N₃⁻)	NaN₃	DMF	80	6	>90	[10]
Thiophenoxide (PhS⁻)	PhSNa	DMF	60	4	~85	[11]
Cyanide (CN⁻)	KCN	DMSO	90	12	~70	[5]
Malonate	Diethyl Malonate / NaH	THF	65	16	~75	[12]

Protocol 2: Mitsunobu Reaction for Direct Hydroxyl Inversion

The Mitsunobu reaction allows for the direct conversion of the hydroxyl group with complete stereochemical inversion, avoiding the isolation of an activated intermediate. It is particularly useful for introducing acidic nucleophiles (pKa < 15), such as phenols, carboxylic acids, and imides.

Step-by-Step Methodology:

• Under an inert atmosphere, dissolve N-Boc-4-hydroxyazepane (1.0 equiv.), the nucleophile (e.g., phthalimide, 1.2 equiv.), and triphenylphosphine (PPh₃, 1.5 equiv.) in anhydrous tetrahydrofuran (THF).

• Cool the solution to 0 °C in an ice bath.

• Add diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.5 equiv.) dropwise to the stirred solution. A characteristic color change (e.g., to orange/red) and/or formation of a white precipitate (triphenylphosphine oxide) is typically observed.

  • Rationale: PPh₃ and DIAD/DEAD form a reactive adduct that activates the hydroxyl group. The nucleophile then attacks the activated oxygen in an Sₙ2 fashion, displacing it and forming triphenylphosphine oxide. The low temperature is crucial for controlling the highly exothermic reaction and minimizing side products.

• Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring for completion.

• Concentrate the reaction mixture in vacuo and purify directly by flash column chromatography to separate the product from the triphenylphosphine oxide and hydrazide byproducts.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield	Incomplete activation of the hydroxyl group.	Ensure anhydrous conditions; use fresh MsCl/TsCl and a slight excess.
Poor nucleophilicity of the incoming group.	Increase temperature, use a more polar solvent (DMSO), or add a phase-transfer catalyst for salt-like nucleophiles.
Elimination Product	The nucleophile is too basic or sterically hindered.	Use a less basic nucleophile. Lower the reaction temperature.[3]
(Azepine formation)	High reaction temperature.	Switch to a more reactive leaving group (e.g., iodide or triflate) that allows for substitution at a lower temperature.
No Reaction	Leaving group is not reactive enough.	Switch from mesylate to a better leaving group like tosylate or triflate.
N-protecting group is interfering.	Ensure a stable, non-participating protecting group like Boc or Cbz is used.
Steric hindrance.	A bulky nucleophile may struggle to attack the C4 position. Consider a less hindered nucleophile if possible.

Conclusion

The nucleophilic substitution on 4-substituted azepanes is a powerful tool for generating analogues for drug discovery campaigns. Success hinges on a rational approach to experimental design, focusing on the strategic activation of the C4 position to favor a stereospecific Sₙ2 pathway. By carefully selecting the leaving group, nucleophile, solvent, and temperature, researchers can efficiently and predictably access a wide range of C4-functionalized azepanes. The protocols and insights provided herein serve as a robust foundation for the synthesis of novel chemical entities built upon this valuable heterocyclic core.

References

• The University of Manchester. (n.d.). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Retrieved from [Link]

• ResearchGate. (2019). Recent Advances on the Synthesis of Azepane-Based Compounds. Retrieved from [Link]

• White Rose eTheses Online. (n.d.). Synthesis of Substituted Azepanes and Piperidines Using Organolithium Chemistry. Retrieved from [Link]

• Carbonyl-Enamine a New Mode for Azepine Ring Closure. (2007). Carbonyl-Enamine a New Mode for Azepine Ring Closure. Retrieved from [Link]

• ACS Publications. (2014). Direct Access to Functionalized Azepanes by Cross-Coupling with α-Halo Eneformamides. Retrieved from [Link]

• RSC Publishing. (2017). Synthesis of functionalised azepanes and piperidines from bicyclic halogenated aminocyclopropane derivatives. Retrieved from [Link]

• ResearchGate. (2021). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Retrieved from [Link]

• ResearchGate. (n.d.). Previous synthesis of fluoroalkylated azepanes. Retrieved from [Link]

• PMC. (n.d.). and 3,4,5,6-Substituted Azepanes by a Highly Diastereoselective and Enantioselective Lithiation-Conjugate Addition Sequence. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). A Photochemical Two-Step Formal [5+2] Cycloaddition: A Condensation-Ring-Expansion Approach to Substituted Azepanes. Retrieved from [Link]

• PMC. (n.d.). Recent updates and future perspectives in aziridine synthesis and reactivity. Retrieved from [Link]

• ACS Publications. (2023). Stereoselective Synthesis of Heavily Hydroxylated Azepane Iminosugars via Osmium-Catalyzed Tethered Aminohydroxylation. Retrieved from [Link]

• Science.gov. (n.d.). nucleophilic substitution reaction: Topics by Science.gov. Retrieved from [Link]

• PMC. (n.d.). Stereospecific nucleophilic substitution at tertiary and quaternary stereocentres. Retrieved from [Link]

• Stereoselective nucleophilic substitution reaction at tertiary carbon centers. (n.d.). Retrieved from [Link]

• ResearchGate. (2025). Stereospecific and stereoconvergent nucleophilic substitution reactions at tertiary carbon centers. Retrieved from [Link]

• RSC Publishing. (n.d.). Conformational regulation of substituted azepanes through selective monofluorination. Retrieved from [Link]

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• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Recent updates and future perspectives in aziridine synthesis and reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. nucleophilic substitution reaction: Topics by Science.gov [science.gov]
• 12. Asymmetric Synthesis of 4,5,6- and 3,4,5,6-Substituted Azepanes by a Highly Diastereoselective and Enantioselective Lithiation-Conjugate Addition Sequence - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of tert-Butyl 4-(isopropylamino)azepane-1-carboxylate

[1]

Ticket ID: #AZP-4-ISO-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Yield Optimization & Troubleshooting for Reductive Amination of Azepan-4-one[1]

Executive Summary & Core Workflow

The Challenge: Synthesizing tert-butyl 4-(isopropylamino)azepane-1-carboxylate involves the reductive amination of a sterically encumbered 7-membered ketone (tert-butyl 4-oxoazepane-1-carboxylate) with a bulky amine (isopropylamine).[1]

The Failure Points: Most yield losses in this specific reaction stem from three causes:

• Premature Reduction: Adding the reducing agent before the imine equilibrium is established, leading to the alcohol byproduct (tert-butyl 4-hydroxyazepane-1-carboxylate).[1]

• Conformational Strain: The flexibility of the azepane ring retards imine formation compared to 6-membered rings.

• Workup Losses: The secondary amine product is moderately polar and basic, leading to loss in aqueous layers or irreversible binding to acidic silica gel.

The Solution: We utilize a Two-Stage Reductive Amination Protocol with strict pH control and specific solvation dynamics to favor the imine intermediate.

Visual Workflow: The Optimized Pathway

Caption: Optimized Two-Stage Reductive Amination Workflow. Note the critical checkpoint before reducing agent addition.

Pre-Reaction Checklist (The "Pre-Flight")

Q: My starting material (tert-butyl 4-oxoazepane-1-carboxylate) is a yellow oil. Is this okay? A: Proceed with caution. High-purity ketone is typically a white solid or a very pale yellow oil that crystallizes upon standing (mp ~45-50°C).[1] Dark yellow or orange oils indicate oxidation or decomposition.

• Action: Check 1H NMR. Look for a triplet at ~3.6 ppm (alpha-protons to nitrogen) and multiplets at ~2.6 ppm (alpha-protons to carbonyl).[1] If you see significant peaks at ~3.8-4.0 ppm, you may have the alcohol impurity, which is dead weight in this reaction.

Q: Can I use Sodium Cyanoborohydride (NaCNBH3) instead of Sodium Triacetoxyborohydride (STAB)? A: You can, but STAB (NaBH(OAc)3) is superior for this specific substrate.

• Reasoning: STAB is less toxic and, crucially, less reactive toward the ketone than NaCNBH3. This allows you to mix the ketone and amine in the presence of the reducing agent (if needed), although our protocol separates them to maximize yield. STAB requires a protic or slightly acidic environment to function optimally, which matches the imine formation conditions.[2]

Step-by-Step Protocol & Troubleshooting

Phase 1: Imine Formation (The Bottleneck)

Protocol:

• Dissolve tert-butyl 4-oxoazepane-1-carboxylate (1.0 eq) in anhydrous 1,2-Dichloroethane (DCE) [0.1 M concentration].

• Add Isopropylamine (1.2 - 1.5 eq).

• Critical Additive: Add Glacial Acetic Acid (1.0 - 1.1 eq).

• Stir at Room Temperature for 2–4 hours.

Q: Why add Acetic Acid? Doesn't the amine need to be nucleophilic? A: While the amine must be nucleophilic, the carbonyl oxygen must be protonated (activated) to facilitate attack, especially on the conformationally flexible 7-membered ring. Acetic acid buffers the system, catalyzing the dehydration of the hemiaminal to the imine without fully protonating the amine into an unreactive ammonium salt [1, 2].

Q: How do I know if the imine has formed? A: Self-Validation Check: Take a small aliquot (50 µL), blow it dry with nitrogen, and run a quick crude NMR in CDCl3.

• Look for: Disappearance of the ketone alpha-protons (~2.6 ppm) and appearance of a new set of shifted signals.

• Troubleshooting: If the ketone remains untouched after 4 hours, add Titanium(IV) isopropoxide (Ti(OiPr)4) (1.5 eq) neat. Titanium acts as a Lewis acid and water scavenger, forcing the equilibrium toward the imine [3].

Phase 2: Reduction

Protocol:

• Once imine formation is confirmed, add Sodium Triacetoxyborohydride (STAB) (1.5 eq) in one portion.

• Stir at Room Temperature for 12–16 hours under Nitrogen.

Q: The reaction turned cloudy after adding STAB. Is this normal? A: Yes. STAB is not fully soluble in DCE. As the reaction proceeds and the amine-boron complex forms, the suspension may change consistency. Ensure vigorous stirring.

Phase 3: Workup & Purification (The "Yield Saver")

Protocol:

• Quench: Add saturated aqueous NaHCO3 slowly. Stir for 30 minutes to decompose the boron complexes.

• Extraction: Extract with DCM (3x).

• Wash: Wash combined organics with Brine. Dry over Na2SO4.

• Purification: Flash Chromatography.

Q: My product is streaking on the column, and I'm losing mass. A: Secondary amines interact strongly with the acidic silanols on silica gel.

• The Fix: Pre-treat your silica column with 1% Triethylamine (TEA) in Hexanes. Use an eluent system of Hexanes/Ethyl Acetate with 1% TEA or 1% NH4OH.

• Alternative: If the impurity profile allows, perform an Acid-Base Extraction instead of a column.

  • Extract the crude organic phase with 1M HCl (The product goes into the water; non-basic impurities stay in organic).

  • Wash the aqueous layer with Ether (discard organic).

  • Basify the aqueous layer to pH >12 with NaOH.

  • Extract back into DCM. This often yields >95% pure product.

Data & Comparative Analysis

Table 1: Reducing Agent Performance on Azepan-4-one Scaffolds

Reducing Agent	Solvent	Additive	Typical Yield	Selectivity (Amine:Alcohol)	Notes
NaBH(OAc)3	DCE	AcOH	85-92%	>20:1	Recommended.[1] Best balance of reactivity and stability.
NaBH3CN	MeOH	AcOH	60-75%	10:1	Slower; toxicity concerns; harder to remove boron byproducts.[1]
NaBH4	MeOH	None	40-50%	1:1	Poor selectivity.[1] Reduces ketone before imine forms.
Ti(OiPr)4 / NaBH4	THF/MeOH	-	80-88%	>20:1	Excellent alternative for stubborn imines, but workup is messy (TiO2 emulsion).[1]

FAQ: Specific Troubleshooting Scenarios

Q: I see a side product with M+ mass of [Product + 42]. What is it? A: This is likely the N-acetylated byproduct .[1] If you used Acetic Acid and heated the reaction, or if the workup was too aggressive, the secondary amine can be acylated.

• Prevention: Keep the reaction at Room Temperature. Do not use Acetyl Chloride or Anhydride. Ensure the Acetic Acid is glacial and not in large excess (>2 eq).

Q: The Boc group fell off. Why? A: The Boc group is acid-labile.[1] While Acetic Acid is usually too weak to deprotect Boc, if you used stronger Lewis acids (like TiCl4) or if you heated the reaction in the presence of acid, you risk deprotection.

• Fix: Stick to Ti(OiPr)4 or AcOH at room temperature. If using HCl for the acid-base extraction, keep it cold (0°C) and brief.

Q: Can I do this in THF? A: Yes, but DCE (1,2-Dichloroethane) is generally superior for STAB reactions because it solubilizes the reagents well without coordinating to the boron, and it allows for higher temperatures if reflux is absolutely necessary (though not recommended here). THF is acceptable if you are strictly avoiding chlorinated solvents.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Common Organic Chemistry. (n.d.). Reductive Amination Conditions & Mechanisms. Retrieved February 22, 2026. Link

• Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium borohydride. The Journal of Organic Chemistry, 55(8), 2552-2554. Link

• Biotage. (2023). Is there an easy way to purify organic amines? Retrieved February 22, 2026. Link

Sources

• 1. tert-Butyl 4-aminoazepane-1-carboxylate | C11H22N2O2 | CID 18946151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. Reductive Amination - Common Conditions [commonorganicchemistry.com]

Technical Support Center: A Guide to Minimizing Side Reactions in the Reductive Amination of Azepan-4-one

Welcome to the technical support center for synthetic organic chemistry. This guide is designed for researchers, medicinal chemists, and process development scientists who are utilizing the reductive amination of azepan-4-one, a critical transformation for synthesizing a wide range of pharmacologically active compounds. Our goal is to provide you with in-depth, field-proven insights and actionable troubleshooting protocols to help you navigate the common challenges associated with this reaction, ensuring higher yields, improved purity, and more reliable outcomes.

The conversion of a ketone to an amine via reductive amination is a cornerstone of modern synthesis, yet its apparent simplicity can be deceptive.[1] The reaction equilibrium, involving the formation of a carbinolamine and its subsequent dehydration to an iminium ion, is sensitive to a multitude of factors. For a cyclic ketone like azepan-4-one, steric and electronic effects introduce unique challenges, including over-alkylation, ketone reduction, and self-condensation. This guide addresses these specific issues in a practical, question-and-answer format.

Core Principles: The Reaction Landscape

The desired transformation proceeds through the formation of an iminium ion intermediate, which is then reduced by a hydride agent. However, several off-target pathways can compete with this main reaction, significantly impacting the efficiency of your synthesis. Understanding this landscape is the first step toward effective troubleshooting.

Caption: The reductive amination landscape for azepan-4-one.

Troubleshooting Guide & FAQs

Q1: My primary issue is the formation of a dialkylated tertiary amine. How can I improve the selectivity for the desired secondary amine?

A1: This is the most common side reaction, known as over-alkylation or dialkylation. It occurs because your desired secondary amine product is often more nucleophilic than the primary amine starting material, allowing it to compete for reaction with remaining azepan-4-one.[2][3]

Causality: The reaction proceeds as follows:

• Step 1 (Desired): Azepan-4-one + Primary Amine → Secondary Amine

• Step 2 (Side Reaction): Secondary Amine + Azepan-4-one → Tertiary Amine

Mitigation Strategies:

• Stoichiometric Control: A common approach is to use a slight excess of the primary amine (e.g., 1.1 to 1.5 equivalents). While this can help, it is often insufficient on its own and can complicate purification. A more robust solution involves adjusting the stoichiometry in favor of the ketone. Running the reaction with the amine as the limiting reagent and adding it slowly to the mixture of the ketone and reducing agent can suppress the formation of the dialkylated product.

• Choice of Reducing Agent: The rate of iminium ion reduction relative to its formation is critical. A highly reactive reducing agent can quickly consume the intermediate, preventing the secondary amine product from accumulating and reacting further. Sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) is often an excellent choice because it is mild and highly selective for the iminium ion over the ketone carbonyl.[4]

• Procedural Modification (Two-Step Protocol): For particularly challenging cases, separating the imine formation from the reduction step provides maximum control.

  • Step A: Mix azepan-4-one and the primary amine in a suitable solvent (e.g., toluene or DCM) with a dehydrating agent like magnesium sulfate or molecular sieves to drive the equilibrium towards the imine.[5][6]

  • Step B: Once imine formation is complete (monitored by TLC or GC-MS), filter off the dehydrating agent and then add the reducing agent (e.g., NaBH₄). Since the ketone is already consumed, its direct reduction is no longer a concern.

Q2: I'm observing significant amounts of azepan-4-ol in my reaction mixture. What's causing this and how do I prevent it?

A2: The formation of azepan-4-ol is a clear indication that your reducing agent is reducing the starting ketone faster than the ketone is condensing with the amine to form the iminium ion. [7]

Causality: This side reaction is governed by the relative rates of two competing processes:

• Rate 1: Carbonyl Condensation (Azepan-4-one + Amine → Iminium Ion)

• Rate 2: Carbonyl Reduction (Azepan-4-one + Reducing Agent → Azepan-4-ol)

If Rate 2 is comparable to or faster than Rate 1, significant alcohol byproduct will form. This is highly dependent on the choice of reducing agent and the pH of the reaction.

Mitigation Strategies:

• Select a Milder Reducing Agent: The key is to use a hydride donor that is selective for the protonated iminium ion, which is more electrophilic than the neutral ketone carbonyl. Sodium borohydride (NaBH₄) is a powerful reducer and often leads to this side reaction.[7][8] Sodium cyanoborohydride (NaBH₃CN) is more selective but introduces toxic cyanide waste.[4] Sodium triacetoxyborohydride (STAB) is the preferred reagent for one-pot reductive aminations precisely because of its excellent selectivity, which minimizes ketone reduction.[2]

• Optimize Reaction pH: Imine/iminium ion formation is typically fastest under weakly acidic conditions (pH 4-6).[4][7] At this pH, there is enough acid to catalyze the dehydration of the carbinolamine intermediate, but not so much that the amine nucleophile is fully protonated and rendered unreactive. Adding 1-2 equivalents of acetic acid when using STAB is a common and effective practice.[2][9]

Data Summary: Comparison of Common Reducing Agents

Reducing Agent	Relative Reactivity	Selectivity for Iminium Ion	Optimal pH	Common Solvents	Key Considerations
Sodium Borohydride	High	Low	7-10	Alcohols (MeOH, EtOH)	Prone to reducing the starting ketone; best used in a two-step procedure.[10]
Sodium Cyanoborohydride	Moderate	High	4-6	Alcohols (MeOH)	Selective, but produces highly toxic cyanide byproducts.[4][7]
Sodium Triacetoxyborohydride (STAB)	Mild	Very High	4-6	Aprotic (DCE, THF, DCM)	Recommended reagent for one-pot reactions ; moisture-sensitive.[2][10]

Q3: My reaction is sluggish, and I'm isolating unreacted starting material along with some high-molecular-weight impurities. What's going on?

A3: This combination of symptoms typically points to two potential issues: inefficient imine/iminium formation and/or self-condensation of the azepan-4-one starting material.

Causality:

• Sluggish Reaction: If the pH is not optimal, the dehydration of the carbinolamine to the iminium ion can be the rate-limiting step, leaving starting materials unreacted.

• High-MW Impurities: Ketones with α-hydrogens, like azepan-4-one, can undergo a base- or acid-catalyzed aldol-type self-condensation, leading to dimeric byproducts.

Mitigation Strategies:

• Ensure Catalysis of Imine Formation: As mentioned, the reaction requires catalytic acid to proceed at a reasonable rate. If you are not adding an acid catalyst like acetic acid, the reaction will be very slow.[4][9]

• Use a Dehydrating Agent: To shift the equilibrium toward the iminium ion, you can add a dehydrating agent such as powdered molecular sieves (3Å or 4Å) to the reaction mixture.[5][6] This is particularly effective in a one-pot protocol.

• Control Temperature: While gentle heating can sometimes accelerate imine formation, excessive temperatures can promote self-condensation and other decomposition pathways. Most reductive aminations with STAB or NaBH₃CN proceed efficiently at room temperature.[11][12]

• Solvent Choice: Ensure you are using an appropriate solvent. For STAB, aprotic solvents like 1,2-dichloroethane (DCE) or dichloromethane (DCM) are standard.[10] Using protic solvents like methanol can lead to reagent decomposition.[13]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. jocpr.com [jocpr.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. reddit.com [reddit.com]
• 6. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. reddit.com [reddit.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Sodium triacetoxyborohydride - Wikipedia [en.wikipedia.org]

Resolving enantiomers of tert-Butyl 4-(isopropylamino)azepane-1-carboxylate via chiral chromatography

Technical Support Center: Chiral Separation of Azepane Derivatives

Subject: Resolution of tert-Butyl 4-(isopropylamino)azepane-1-carboxylate From: Dr. Alex V., Senior Application Scientist To: Research Team

Executive Summary

You are attempting to resolve the enantiomers of a N-Boc-protected 4-aminoazepane . This molecule presents a specific "dual-personality" challenge in chromatography:

• The Basic Center: The 4-isopropylamino group is a secondary amine (

  ), which will aggressively interact with residual silanols on the stationary phase, leading to peak tailing.

• The Conformational Flexibility: The 7-membered azepane ring is "floppy" (pseudorotation), unlike rigid proline (5-membered) or piperidine (6-membered) analogs. This can lead to broad peaks if the column temperature is too high.

This guide prioritizes Immobilized Polysaccharide Phases for their robustness and solvent flexibility, followed by optimization strategies specifically for flexible basic amines.

Module 1: The Screening Protocol

Q: Which column and mobile phase should I start with?

A: Do not rely on a single column. For this specific azepane derivative, the Amylose-based columns often show superior selectivity for the 7-membered ring geometry compared to Cellulose-based ones.

Primary Screening Set:

• CHIRALPAK® IA (Amylose tris(3,5-dimethylphenylcarbamate) - Immobilized)

• CHIRALPAK® IG (Amylose tris(3-chloro-5-methylphenylcarbamate) - Immobilized)

• CHIRALPAK® IC (Cellulose tris(3,5-dichlorophenylcarbamate) - Immobilized)

The "Golden" Mobile Phase: Start with Normal Phase conditions. The Boc-group ensures good solubility in alkanes.

• Solvent A: n-Hexane (or Heptane)

• Solvent B: Ethanol (EtOH) or Isopropyl Alcohol (IPA)

• Additive (CRITICAL): 0.1% Diethylamine (DEA) or Triethylamine (TEA)

Initial Gradient: Isocratic 90:10 (Hexane:Alcohol) with 0.1% DEA. Flow: 1.0 mL/min.[1] Temp: 25°C.

Workflow Visualization: Screening Logic

Figure 1: Systematic screening workflow for basic azepane derivatives. Note the mandatory inclusion of DEA in the initial screen.

Module 2: Troubleshooting Peak Shape (Tailing)

Q: My peaks are tailing significantly (

). Is the column dead?

A: The column is likely fine. The issue is the isopropylamino group interacting with the silica support. The Boc-carbamate at position 1 is non-basic, but the amine at position 4 is highly basic.

The Fix: You must saturate the active sites on the silica.

• Increase Base Strength: Switch from 0.1% DEA to 0.1% Isopropylamine (IPAm) . IPAm is structurally similar to your analyte's pendant group and acts as a stronger competitive inhibitor for silanol sites.

• Check "Memory Effects": If the column was previously used with acidic additives (TFA), flush it with 100% Ethanol + 0.5% TEA for 30 minutes to neutralize adsorbed protons.

Data: Impact of Additive on Peak Shape

Additive (0.1% in MP)	Tailing Factor ( )	Retention ( )	Resolution ( )	Comment
None	> 2.5 (Severe)	High	Poor	Amine sticks to silanols.
TFA (Acid)	N/A	N/A	N/A	DANGER: Risk of Boc-deprotection over time.
Diethylamine (DEA)	1.2 - 1.4	Moderate	Good	Standard starting point.
Isopropylamine	1.0 - 1.1	Lower	Excellent	Best for this specific analyte.

Module 3: Optimization (Resolution & Selectivity)

Q: I have separation (

), but I need baseline ( ). What now?

A: For 7-membered rings, Temperature is your most powerful variable. Azepane rings exist in a dynamic equilibrium of twist-chair and twist-boat conformations. At standard temperature (25°C), rapid interconversion can blur the chiral recognition.

Protocol:

• Cool Down: Lower the column oven temperature to 10°C or 15°C .

  • Mechanism:[2] This "freezes" the ring conformation, often enhancing the fit into the chiral groove of the polysaccharide selector.

• Switch Alcohol: If using Ethanol, switch to 2-Propanol (IPA) .

  • Mechanism:[2] IPA is bulkier. It lowers the mobile phase strength and often increases lateral interactions (hydrogen bonding) between the analyte and the stationary phase.

Optimization Logic Diagram

Figure 2: Step-wise optimization for maximizing resolution of flexible chiral rings.

Module 4: Scale-Up & Solubility

Q: Can I use Dichloromethane (DCM) to dissolve my sample?

A:

• If using Immobilized Columns (IA, IC, IG): YES. You can inject samples dissolved in 100% DCM or use DCM as a component of the mobile phase (e.g., Hexane/DCM/EtOH). This is excellent for solubility.

• If using Coated Columns (AD-H, OD-H): NO. DCM will dissolve the polymer coating and destroy the column immediately.

Loading Capacity Tip: Because your molecule is a base, it will exhibit Langmuirian isotherms (sharp front, tailing back) as you overload the column. To maximize prep throughput:

• Use 0.2% DEA in the prep mobile phase to suppress the tail.

• "Stack" injections: Inject the next sample on the tail of the previous one if the enantiomers are well-separated (

  ).

References & Authoritative Sources

• Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® IA, IB, IC, ID, IE, IF, IG and IH. (The definitive guide on solvent compatibility for immobilized phases).

• Ye, Y. K., & Stringham, R. W. (2006). The effect of acidic and basic additives on the enantioseparation of basic drugs using polysaccharide-based chiral stationary phases.[3][4] Journal of Chromatography A. (Establishes the necessity of basic additives for amine resolution).

• Subramanian, G. (Ed.).[3] (2001). Chiral Separation Techniques: A Practical Approach.[3] Wiley-VCH. (General principles of chiral chromatography for N-protected amino derivatives).

• Beesley, T. E., & Scott, R. P. W. Chiral Chromatography.[5] (Discusses the thermodynamics of separation and temperature effects on conformational isomers).

Disclaimer: Always consult the specific column care manual before introducing chlorinated solvents (DCM/Chloroform) to ensure your specific column serial number supports immobilized phase chemistry.

Sources

• 1. Liquid chromatographic enantioseparation of several amino acids as nitrobenzoxadiazole derivatives on polysaccharide trisphenylcarbamate derived chiral stationary phases -Analytical Science and Technology | Korea Science [koreascience.kr]
• 2. researchgate.net [researchgate.net]
• 3. Effect of Mobile Phase Additive on Enantiomer Resolution for Chiral Amines on Polysaccharide-derived Chiral Stationary Phases by High Performance Liquid Chromatography -KSBB Journal [koreascience.kr]
• 4. The effect of acidic and basic additives on the enantioseparation of basic drugs using polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]

Optimizing temperature and pressure for hydrogenation of azepane precursors

From: Dr. Aris Thorne, Senior Application Scientist, Process Chemistry Division To: Chemical Development Teams & Research Staff Subject: OPTIMIZATION PROTOCOL: Temperature & Pressure Control in Azepane Synthesis

Executive Summary & Scientific Rationale

The hydrogenation of azepane precursors (typically tetrahydroazepines , dihydroazepines , or caprolactam derivatives ) presents a unique thermodynamic challenge compared to their 5- or 6-membered counterparts (pyrrolidines/piperidines).

The Core Challenge: Seven-membered rings suffer from significant conformational mobility (pseudorotation) and transannular strain. While the formation of the saturated azepane ring is thermodynamically favored (

), the kinetic barrier is often higher due to the entropic penalty of freezing the ring conformation.

The Optimization Strategy: To overcome this, we must move beyond standard "room temp/balloon pressure" protocols.

• Pressure (

  ): Acts as the primary driver for rate and conversion , overcoming mass transfer limitations in these viscous reaction mixtures.

• Temperature (

  ): Must be strictly controlled to manage selectivity . Excessive thermal energy frequently triggers C-N bond hydrogenolysis (ring-opening) or transannular side reactions.

Critical Parameter Matrix: The T/P Relationship

The following matrix defines the operational windows for reducing 2,3,4,5-tetrahydro-1H-azepines or similar enamine/imine precursors.

Operational Zone	Temperature ( )	Pressure ( )	Outcome & Risk Profile
Zone I: Kinetic Stall	< 20°C	< 5 bar	High Risk of Incomplete Conversion. The catalyst turnover frequency (TOF) is too low to overcome the steric bulk of the 7-membered ring.
Zone II: The "Goldilocks" Window	25°C – 50°C	10 – 50 bar	Optimal. High conversion with minimal ring-opening. Requires high-pressure vessel (autoclave/Parr).[1]
Zone III: Thermodynamic Danger	> 80°C	> 60 bar	High Risk of Hydrogenolysis. Thermal energy is sufficient to cleave the C-N bond, yielding linear amino-hexanes.
Zone IV: Isomerization Trap	> 60°C	< 5 bar	Isomerization Risk. Low concentration forces the catalyst to isomerize the double bond rather than reduce it.

Visualization: Reaction Pathway & Selectivity

The diagram below illustrates the competing pathways. Note that Path A (Desired) is favored by high

, while Path B (Undesired) is triggered by high .

Figure 1: Kinetic competition between hydrogenation and hydrogenolysis. Path A is the target; Path B is the primary failure mode driven by thermal excess.

Troubleshooting Center (Q&A)

Issue 1: "My reaction stalls at 60-70% conversion."

Diagnosis: This is rarely a catalyst deactivation issue (unless sulfur is present) and is usually a Mass Transfer Limitation . In 7-membered rings, the substrate can adopt conformations that sterically shield the double bond from the catalyst surface. Corrective Action:

• Increase Pressure: Move from 1 bar (balloon) to 10-20 bar . This increases the concentration of dissolved

  ( ), forcing the reaction forward.

• Agitation: Ensure stirring is vigorous (>800 RPM). If using a shaker, switch to an overhead stirrer or magnetic bar with a vortex.

• Solvent Switch: Change from MeOH to Acetic Acid or TFE (Trifluoroethanol) . Protonation of the nitrogen can change the ring conformation, making the alkene more accessible.

Issue 2: "I am detecting linear amino-hexanes (Ring Opening)."

Diagnosis: You have triggered Hydrogenolysis . This occurs when the C-N bond breaks before (or after) the C=C bond reduces. This is common with Palladium (Pd) catalysts at high temperatures. Corrective Action:

• Lower Temperature: Immediately reduce

  to < 30°C.

• Change Catalyst: Switch from Pd/C to Rh/C (Rhodium) or PtO2 (Adams' Catalyst) . Rhodium is much less active for C-N bond cleavage (hydrogenolysis) while remaining active for alkene saturation.

• Remove Acid: If you are adding acid to speed up the reaction, stop. Acid destabilizes the C-N bond during hydrogenation.

Issue 3: "I am losing stereocontrol (cis/trans ratio is off)."

Diagnosis: In substituted azepines, the catalyst face approach is dictated by the ring pucker. Standard heterogeneous catalysts (Pd/C) often give mixtures. Corrective Action:

• Switch to Homogeneous Catalysis: Use Iridium (Ir) complexes with chiral phosphine-phosphite ligands (e.g., Crabtree’s catalyst derivatives). These operate via a coordination mechanism that is highly sensitive to steric directing groups.

• Low Temp/High Pressure: Run at 0°C and 50 bar. High pressure accelerates the rate at low temperatures, "freezing" the conformation and improving diastereoselectivity.

Standard Operating Procedure (SOP)

Protocol: High-Pressure Hydrogenation of 2,3,4,5-Tetrahydro-1H-azepines.

Safety Warning: Hydrogen gas at high pressure is explosive. Ensure autoclave is grounded and located in a blast shield/hood.

Step	Action	Technical Note
1. Prep	Dissolve precursor (1.0 equiv) in MeOH or EtOH (0.1 M). Add 5 mol% Rh/C or PtO2 .	Avoid Pd/C if ring opening is a known risk. Concentration < 0.2 M prevents dimerization.
2. Seal	Load into a stainless steel autoclave (e.g., Parr).	Check O-rings for compatibility with solvent.
3. Purge	Cycle (3x 10 bar), then (3x 10 bar).	Removes which poisons the catalyst and creates safety hazards.
4. Pressurize	Charge to 20 bar (290 psi) .	Do not heat yet. Establish pressure first.
5. React	Set stirring to 1000 RPM . Heat to 40°C .	Monitor uptake. If uptake stalls, increase P to 40 bar, NOT T.
6. Workup	Cool to RT. Vent carefully. Filter through Celite® under blanket.	Do not let dry catalyst contact air (pyrophoric risk).

Troubleshooting Logic Flow

Use this decision tree to guide your next experiment.

Figure 2: Decision tree for troubleshooting azepane hydrogenation outcomes.

References

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley-Interscience. (Foundational text on T/P effects in heterocyclic reduction).

• Vidal-Ferran, A., et al. (2016). "Asymmetric Hydrogenation of Seven-Membered C=N-Containing Heterocycles." Chemistry – A European Journal. (Demonstrates Iridium catalysts for stereoselective azepane formation).

• BenchChem Technical Guides. (2025). "Optimizing reaction conditions for catalytic hydrogenation of (-)-Limonene and Azepane Precursors." (General protocols for high-pressure optimization).

• Mettler Toledo. (2025).[2] "Hydrogenation Reactions: Safe Reaction Monitoring & Control." (Process safety and mass transfer in hydrogenation).

• Leonori, D., et al. (2022). "Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes." Nature Chemistry/University of Manchester. (Modern route to azepanes via photochemical expansion and hydrogenation).

Sources

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• 2. m.youtube.com [m.youtube.com]

Technical Support Center: Overcoming Steric Hindrance in 4-Substituted Azepane Coupling Reactions

Welcome to the technical support center dedicated to navigating the complexities of coupling reactions with 4-substituted azepane cores. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges stemming from steric congestion around the azepane scaffold. Here, we move beyond standard protocols to provide in-depth troubleshooting, mechanistic insights, and field-proven strategies to enhance your reaction success.

The seven-membered azepane ring is a privileged scaffold in medicinal chemistry, but its conformational flexibility and the steric bulk of substituents at the 4-position can significantly impede common cross-coupling reactions.[1][2] This resource provides a structured approach to diagnosing and solving these issues.

Section 1: Troubleshooting Suzuki-Miyaura Coupling Reactions

The Suzuki-Miyaura reaction is a powerful tool for C-C bond formation, but its application to sterically hindered 4-substituted azepanes can be challenging.[3][4] Low yields, failed reactions, and the formation of side products are common hurdles.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling of a 4-haloazepane with an ortho-substituted arylboronic acid is giving very low yield (<10%). What is the likely cause?

A: This is a classic case of severe steric hindrance. The combination of a bulky 4-substituted azepane and an ortho-substituted coupling partner can significantly slow down or prevent the key steps of the catalytic cycle, namely transmetalation and reductive elimination. The large steric footprint of both partners makes it difficult for them to approach the palladium center simultaneously.

Q2: I'm observing significant amounts of a dehalogenated azepane byproduct. How can I minimize this?

A: Dehalogenation is a common side reaction, particularly with electron-rich aryl halides and under harsh reaction conditions. It can occur through several pathways, including protonolysis of the organopalladium intermediate. To mitigate this, consider the following:

• Choice of Base: Use a weaker base. Strong bases can promote protonolysis. Potassium carbonate (K2CO3) or cesium carbonate (Cs2CO3) are often good starting points.[5]

• Solvent: The solvent can influence the stability of intermediates. Aprotic polar solvents like dioxane or THF are generally preferred.[6]

• Temperature: Lowering the reaction temperature can sometimes reduce the rate of dehalogenation relative to the desired coupling.

Q3: My reaction works with aryl bromides, but fails with aryl chlorides. What adjustments should I make?

A: The oxidative addition of aryl chlorides to palladium(0) is significantly more difficult than for aryl bromides due to the stronger C-Cl bond. To facilitate the coupling of aryl chlorides, you need a more electron-rich and sterically bulky catalyst system to promote this challenging step. Consider switching to specialized ligands designed for activating C-Cl bonds, such as bulky biaryldialkyl monophosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands.[7]

Troubleshooting Workflow for Low-Yield Suzuki-Miyaura Coupling

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. arkat-usa.org [arkat-usa.org]

Reference Data & Comparative Studies

Mass spectrometry fragmentation patterns of N-Boc-4-isopropylaminoazepane

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of N-Boc-4-isopropylaminoazepane

A Comparative Analysis for Structural Elucidation in Drug Development

Introduction: The Imperative of Structural Certainty in Pharmaceutical Research

In the landscape of modern drug discovery and development, the unambiguous structural confirmation of novel chemical entities is not merely a procedural step but a cornerstone of scientific rigor and regulatory compliance. Mass spectrometry, particularly with electrospray ionization (ESI) and tandem mass spectrometry (MS/MS), has become an indispensable tool for this purpose.[1] The fragmentation patterns generated through collision-induced dissociation (CID) offer a detailed fingerprint of a molecule's structure, providing insights into its connectivity and the nature of its functional groups.[2]

This guide provides a comprehensive analysis of the expected mass spectrometry fragmentation patterns of N-Boc-4-isopropylaminoazepane, a saturated heterocyclic compound featuring a seven-membered azepane ring, a tert-butyloxycarbonyl (Boc) protecting group, and an isopropylamino substituent. Understanding these fragmentation pathways is crucial for researchers in process development, metabolite identification, and quality control, enabling them to rapidly identify this and related structures, differentiate isomers, and characterize potential impurities or degradation products. This guide will delve into the mechanistic basis for the observed fragmentation, comparing the relative stabilities of different fragment ions and providing a predictive framework for similar N-acyl saturated heterocycles.

Theoretical Framework: Predicting Fragmentation from First Principles

The fragmentation of N-Boc-4-isopropylaminoazepane under ESI-MS/MS conditions is best understood by considering the molecule's constituent parts: the N-Boc group, the azepane ring, and the isopropylamino side chain. ESI is a "soft" ionization technique, meaning it imparts minimal excess energy to the analyte.[3] Consequently, the initial mass spectrum (MS1) will be dominated by the protonated molecule, [M+H]⁺. The site of protonation is critical, as it will direct the subsequent fragmentation cascade upon collisional activation (CID). Given the two basic nitrogen atoms in the molecule, protonation can occur at either the Boc-protected nitrogen or the isopropylamino nitrogen. The fragmentation pathways will diverge depending on the initial protonation site.

Key Fragmentation Pathways:

• Fragmentation of the N-Boc Group: The tert-butyloxycarbonyl (Boc) group is known for its characteristic fragmentation patterns.[4] Upon protonation of the carbamate oxygen, the group readily fragments through several pathways:

  • Loss of a tert-butyl cation: A loss of 57 Da, resulting from the formation of a stable tert-butyl cation.

  • Loss of isobutylene: A neutral loss of 56 Da, proceeding through a rearrangement to form isobutylene and a carbamic acid intermediate, which then decarboxylates.[5]

  • Loss of the entire Boc group: A loss of 100 Da (isobutylene + CO₂) to yield the free amine.

• Cleavage of the Isopropylamino Group: The isopropylamino moiety is susceptible to α-cleavage, a common fragmentation pathway for amines.[6] This involves the homolytic cleavage of a C-C bond adjacent to the nitrogen, leading to a resonance-stabilized iminium ion. The most likely α-cleavage event is the loss of a methyl radical (15 Da) to form a highly stable secondary iminium ion.

• Ring Fission of the Azepane Core: As with other cyclic amines like piperidine, the azepane ring can undergo fragmentation.[6] This is often initiated by an α-cleavage adjacent to a nitrogen atom, leading to a ring-opened radical cation. Subsequent cleavages can lead to the loss of neutral fragments like ethene or propene.

Predicted Fragmentation of N-Boc-4-isopropylaminoazepane

The molecular weight of N-Boc-4-isopropylaminoazepane is 270.44 g/mol . Therefore, the protonated molecule [M+H]⁺ will have an m/z of 271.4.

Scenario A: Protonation at the Isopropylamino Nitrogen

This is a likely scenario due to the higher basicity of the secondary amine compared to the carbamate nitrogen.

• Initial [M+H]⁺ ion: m/z 271.4

• Primary Fragmentation:

  • Loss of isobutylene (56 Da) from the Boc group: A major fragment at m/z 215.3 . This is a very common and often dominant fragmentation for Boc-protected amines.

  • Loss of a methyl radical (15 Da) from the isopropyl group via α-cleavage: A fragment at m/z 256.4 . This would result in a stable iminium ion.

  • Loss of the entire Boc group (100 Da): A fragment at m/z 171.3 , corresponding to the protonated 4-isopropylaminoazepane.

Scenario B: Protonation at the Boc-protected Nitrogen

While less likely, this protonation site would lead to different initial fragmentation steps.

• Initial [M+H]⁺ ion: m/z 271.4

• Primary Fragmentation:

  • Loss of the tert-butyl cation (57 Da): A fragment at m/z 214.3 .

  • Ring-opening/fission of the azepane ring: This would lead to a more complex series of fragments, likely of lower intensity.

The following diagram illustrates the predicted major fragmentation pathways.

Caption: Predicted major fragmentation pathways for protonated N-Boc-4-isopropylaminoazepane.

Comparative Data Summary

The following table summarizes the predicted major fragment ions and their proposed origins. In a real-world scenario, the relative intensities of these peaks would be used to confirm the proposed fragmentation scheme.

m/z (Predicted)	Proposed Neutral Loss / Fragment Identity	Originating Functional Group	Expected Relative Intensity
271.4	[M+H]⁺ (Protonated Molecule)	-	High
215.3	Loss of isobutylene (56 Da)	N-Boc Group	High
171.3	Loss of Boc group (100 Da)	N-Boc Group	Medium to High
256.4	Loss of methyl radical (15 Da)	Isopropylamino Group	Medium
214.3	Loss of tert-butyl cation (57 Da)	N-Boc Group	Medium to Low
< 150	Various fragments from ring fission	Azepane Ring	Low

Experimental Protocol: A Self-Validating System

To experimentally verify these predicted fragmentation patterns, the following protocol for LC-MS/MS analysis is recommended.

Sample Preparation

• Prepare a stock solution of N-Boc-4-isopropylaminoazepane at 1 mg/mL in methanol.

• Perform serial dilutions to a final concentration of 1 µg/mL using a mobile phase-like solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

Liquid Chromatography (LC) Method

• Column: A standard C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to elute the compound, for example, 5% to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

Mass Spectrometry (MS) Method

• Instrument: A tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an ESI source.

• Ionization Mode: Positive ion mode.

• MS1 Scan: A full scan from m/z 100-400 to identify the [M+H]⁺ precursor ion.

• MS/MS Scan (Product Ion Scan):

  • Select the precursor ion at m/z 271.4.

  • Apply a range of collision energies (e.g., 10, 20, 40 eV) to observe the full spectrum of fragment ions. The use of multiple collision energies ensures that both low-energy (e.g., loss of Boc group) and high-energy (e.g., ring fission) fragmentations are observed.

The following workflow diagram illustrates the experimental process.

Sources

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• 2. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synt ... - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00073D [pubs.rsc.org]
• 3. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. total-synthesis.com [total-synthesis.com]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to HPLC Method Development for Purity Analysis of Azepane-1-carboxylates

In the landscape of pharmaceutical development, ensuring the purity of synthesized compounds is not merely a regulatory hurdle but a fundamental requirement for safety and efficacy. Azepane-1-carboxylates, as crucial building blocks for a variety of therapeutic agents, demand robust analytical methods to detect and quantify process-related impurities and degradation products.[1][2] This guide provides an in-depth comparison of two primary High-Performance Liquid Chromatography (HPLC) strategies for the purity analysis of these N-heterocyclic compounds: the workhorse Reversed-Phase (RP-HPLC) and the increasingly powerful Hydrophilic Interaction Liquid Chromatography (HILIC).

The choice between these methods is dictated by the specific physicochemical properties of the azepane-1-carboxylate analyte and its potential impurities. A typical synthesis can introduce impurities such as unreacted starting materials, by-products from side reactions, or residual solvents.[][4] This guide will explain the causality behind experimental choices, offering field-proven insights to help researchers develop a method that is not just functional, but also precise, accurate, and reliable, in alignment with international guidelines.[5][6]

Diagram: General HPLC Method Development Workflow

The development of a purity method is a systematic process. The following diagram illustrates the logical flow from initial analyte characterization to final method validation.

Caption: A systematic workflow for HPLC method development.

Method 1: The Ubiquitous Approach - Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is the most common chromatographic mode, accounting for the vast majority of pharmaceutical analyses.[7] It separates molecules based on their hydrophobicity, using a non-polar stationary phase (like C18) and a polar mobile phase.

Causality Behind Experimental Choices

• Why start with RP-HPLC? Most organic molecules, including many azepane-1-carboxylates with bulky protecting groups (e.g., Boc, Cbz), possess sufficient hydrophobicity to be retained on a C18 column. It is a well-understood, robust, and versatile technique, making it an excellent first choice.

• Stationary Phase Selection: A C18 (octadecylsilane) column is the standard starting point. Its long alkyl chains provide strong hydrophobic interactions. For more polar azepanes or impurities that elute too quickly, a C8 or a polar-embedded phase can offer alternative selectivity and better retention.[8]

• Mobile Phase Strategy: The mobile phase typically consists of water or an aqueous buffer mixed with an organic modifier like acetonitrile (ACN) or methanol (MeOH).

  • Acetonitrile is often preferred due to its lower viscosity (leading to lower backpressure) and better UV transparency at low wavelengths.

  • pH Control is critical. Azepane derivatives contain a basic nitrogen atom.[9] Operating at a low pH (e.g., 2.5-3.5) using a buffer like phosphate or formate ensures this nitrogen is protonated, leading to consistent retention and improved peak shape by minimizing silanol interactions.

• Detection: A Photodiode Array (PDA) detector is highly effective if the analyte and its impurities possess a UV chromophore. It provides spectral information that can help in peak tracking and purity assessments during method development.[10]

Experimental Protocol: RP-HPLC

• Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-17 min: 90% B

  • 17-17.1 min: 90% to 10% B

  • 17.1-22 min: 10% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 210 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve sample in 50:50 Water:Acetonitrile to a concentration of 0.5 mg/mL.

Method 2: The Polar Specialist - Hydrophilic Interaction Liquid Chromatography (HILIC)

While RP-HPLC is powerful, it struggles with very polar compounds, which may show little to no retention.[11] HILIC has emerged as a robust alternative for separating polar and hydrophilic compounds that are poorly retained in reversed-phase mode.[12][13][14]

Causality Behind Experimental Choices

• When to choose HILIC? If your azepane-1-carboxylate has polar functional groups (e.g., hydroxyls, free amines) or if key impurities are significantly more polar than the parent compound, HILIC is an excellent choice.[15][16] It offers orthogonal (different) selectivity compared to RP-HPLC, which is invaluable for resolving co-eluting peaks.[13]

• Separation Mechanism: HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or diol) and a mobile phase with a high concentration of a non-polar organic solvent (typically >60% ACN).[12] A water-rich layer forms on the stationary phase surface, and polar analytes partition into this layer, leading to retention. Elution is achieved by increasing the polarity of the mobile phase (i.e., increasing the water content).[16]

Diagram: RP-HPLC vs. HILIC Separation Mechanisms

Caption: Contrasting separation principles of RP-HPLC and HILIC.

Experimental Protocol: HILIC

• Column: Amide or Bare Silica, 150 mm x 4.6 mm, 3.5 µm particle size.

• Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Acetate, pH 5.8.

• Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Acetate, pH 5.8.

• Gradient Program:

  • 0-1 min: 5% B

  • 1-12 min: 5% to 50% B

  • 12-14 min: 50% B

  • 14-14.1 min: 50% to 5% B

  • 14.1-20 min: 5% B (Re-equilibration)

• Flow Rate: 1.2 mL/min.

• Column Temperature: 40 °C.

• Detection: UV at 210 nm (and/or MS).

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve sample in 90:10 Acetonitrile:Water to a concentration of 0.5 mg/mL. Note: Sample solvent must be high in organic content to ensure good peak shape.

Comparative Performance Data

The following table presents hypothetical, yet realistic, performance data for the two methods when analyzing an azepane-1-carboxylate (API) and two of its impurities: a non-polar precursor and a polar degradant.

Parameter	Method 1: RP-HPLC (C18)	Method 2: HILIC (Amide)	Commentary
Retention Factor (k') of Polar Degradant	0.8	5.2	HILIC provides superior retention for the highly polar impurity, moving it away from the void volume.
Retention Factor (k') of API	6.5	3.1	The API is well-retained in both systems, demonstrating the flexibility of the molecule.
Retention Factor (k') of Non-Polar Precursor	12.1	1.1	RP-HPLC strongly retains the non-polar impurity, while it elutes very early in HILIC.
Resolution (Rs) between Polar Degradant & API	1.6	> 2.0	HILIC provides baseline separation due to its orthogonal selectivity. The resolution might be insufficient in RP-HPLC.
Peak Symmetry (As) for API	1.1	1.2	Both methods provide excellent peak shape under optimized conditions.
Analysis Time	22 min	20 min	Analysis times are comparable, though HILIC can sometimes offer faster analysis due to the lower viscosity of its mobile phases.[12]
MS Compatibility	Good (with volatile buffers like formate)	Excellent (high organic content enhances ESI sensitivity)[13][15]

Special Consideration: Chiral Azepanes

If the azepane-1-carboxylate contains a stereocenter, a chiral purity analysis is necessary. This typically requires a specialized Chiral Stationary Phase (CSP). Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are highly effective for separating a wide range of enantiomers, including cyclic amines.[17][18][19] Method development involves screening different CSPs with normal-phase (e.g., Hexane/Ethanol) or reversed-phase mobile phases to achieve enantioseparation.[17][20]

Conclusion and Recommendations

The development of a robust HPLC purity method for azepane-1-carboxylates is a strategic endeavor that hinges on the polarity of the target analyte and its impurities.

• Start with Reversed-Phase HPLC: It is the most established and versatile technique. A well-optimized C18 method is often sufficient for routine quality control of moderately polar to non-polar azepane derivatives.

• Employ HILIC for a Different Perspective: When dealing with highly polar impurities or when RP-HPLC fails to achieve adequate resolution, HILIC is an invaluable tool.[14] Its orthogonal selectivity makes it ideal as a complementary method for comprehensive impurity profiling.

• Validate Rigorously: Regardless of the chosen method, a thorough validation according to ICH Q2(R1) guidelines is mandatory to demonstrate that the analytical procedure is suitable for its intended purpose.[21] This includes assessing specificity, linearity, range, accuracy, and precision.[6]

By systematically evaluating these chromatographic strategies and understanding the chemical principles that govern them, researchers can confidently develop and validate high-quality analytical methods to ensure the purity and safety of novel pharmaceutical compounds.

References

• AMS Biopharma. (2024, May 11). Application of Hydrophilic Interaction Chromatography (HILIC) in pharmaceutical analysis. Available from: [Link]

• Goyon, A., & Guillarme, D. (2026, February 12). Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis. LCGC Europe. Available from: [Link]

• International Journal of Pharmaceutical Sciences. (2024, August 10). Hydrophilic Interaction Liquid Chromatography (Hilic). Available from: [Link]

• Longdom Publishing. (2020, September 25). Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. Available from: [Link]

• SIELC Technologies. Polar Compounds. Available from: [Link]

• MDPI. (2025, August 31). Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades. Available from: [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available from: [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]

• Perpusnas. (2025, December 4). ICH Q2 R1: Mastering Analytical Method Validation. Available from: [Link]

• Wikipedia. Reversed-phase chromatography. Available from: [Link]

• International Council for Harmonisation. (2005, November). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). Available from: [Link]

• Waters Corporation. Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention. Available from: [Link]

• International Council for Harmonisation. Quality Guidelines. Available from: [Link]

• LCGC International. (2020, November 12). A Strategy for Developing HPLC Methods for Chiral Drugs. Available from: [Link]

• LCGC International. HPLC Analysis of Very Polar Compounds in Bioanalysis. Available from: [Link]

• ResearchGate. (2025, August 5). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Available from: [Link]

• MDPI. (2021, September 30). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Available from: [Link]

• HPLC.eu. chiral columns. Available from: [Link]

• Sepuxianyun. (2025, December 1). [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development. Available from: [Link]

• SpringerLink. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Available from: [Link]

• ResearchGate. (2025, August 6). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Available from: [Link]

• American Pharmaceutical Review. (2010, December 1). A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. Available from: [Link]

• Thermo Fisher Scientific. (2022, May 16). HPLC Method Development Step by Step. YouTube. Available from: [Link]

• STM Journals. (2025, December 24). Azepines, Chemistry, Synthesis And Reactions. Available from: [Link]

• The University of Manchester. Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Available from: [Link]

• Journal of Pharmaceutical Research. (2020, September 12). Synthesis of Impurities in the Manufacture of Oxcarbazepine and Carbamazepine. Available from: [Link]

• ResearchGate. (2020). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Available from: [Link]

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A Comparative Guide to the Reactivity of Azepane and Piperidine Scaffolds in Drug Discovery

Introduction: The Tale of Two Rings

In the landscape of medicinal chemistry, saturated nitrogen heterocycles are foundational pillars for drug design. Among these, the six-membered piperidine ring is a titan, holding the distinction of being the most common heterocyclic subunit in FDA-approved drugs.[1][2] Its rigid, chair-like conformation provides a reliable and synthetically tractable scaffold. In contrast, its seven-membered homolog, azepane, is a less-explored but increasingly significant player. While representing a smaller fraction of approved drugs, the azepane scaffold offers unique three-dimensional diversity and has found its place in over 20 FDA-approved therapies.[3][4][5]

The choice between these two scaffolds is not arbitrary; it is a critical decision that profoundly impacts a molecule's reactivity, both in the flask and in the body. This guide provides an in-depth comparison of the structural, synthetic, and biological reactivity of azepane and piperidine, offering field-proven insights to guide researchers in making informed scaffold selections for novel therapeutic agents.

Part 1: Structural and Physicochemical Foundations of Reactivity

The fundamental differences in reactivity between piperidine and azepane originate from their distinct ring sizes, which dictate their conformational preferences and the accessibility of the nitrogen lone pair.

Conformational Analysis: Rigidity vs. Flexibility

The six-membered piperidine ring overwhelmingly prefers a stable chair conformation to minimize torsional and angular strain.[6] This rigidity offers a predictable geometric framework for substituent placement, which is advantageous for designing specific interactions with a biological target.

The seven-membered azepane ring, however, is significantly more flexible. It exists as a dynamic equilibrium of lower-energy twist-chair and boat-chair conformations.[7] This conformational dynamism, while more complex to model, allows the scaffold to explore a larger volume of chemical space and potentially adapt to more challenging or uniquely shaped binding pockets.[3]

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Spectroscopic Validation of Azepane Scaffolds: IR Signatures of Boc-Protection and Deprotection

Executive Summary

The azepane (hexamethyleneimine) ring is a critical pharmacophore in modern drug design, appearing in epilepsy therapeutics, Balanol analogues, and glycosidase inhibitors. In synthetic workflows, the tert-butyloxycarbonyl (Boc) group is the standard amine protectant.

This guide provides a definitive spectroscopic comparison between N-Boc-azepane and its deprotected free amine counterpart. Unlike rigid 5-membered rings (pyrrolidines) where ring strain shifts carbonyl frequencies significantly, the 7-membered azepane ring exhibits high conformational flexibility, resulting in IR signatures closer to acyclic systems but with unique band broadening.

Key Diagnostic Shift:

• Protection (N-Boc): Appearance of a strong urethane carbonyl stretch (

  ) at 1685–1705 cm⁻¹ .

• Deprotection (NH): Disappearance of the carbonyl band and emergence of a secondary amine stretch (

  ) at 3300–3500 cm⁻¹ .

Mechanistic & Vibrational Theory

To interpret the spectrum accurately, one must understand the structural drivers of the vibrational modes in 7-membered heterocycles.

Ring Strain and Carbonyl Frequency

In cyclic lactams and urethanes, ring strain increases the double-bond character of the carbonyl, shifting the absorption to higher wavenumbers (blue shift).

• Pyrrolidine (5-ring): Highly strained; amide/urethane C=O appears

  .

• Azepane (7-ring): The ring is flexible (existing in twist-chair/twist-boat conformations). This relieves strain, placing the Boc-carbonyl frequency (

  ) lower than 5-membered rings and similar to acyclic carbamates.

The "Silent" Nitrogen

In N-Boc-azepane , the nitrogen is tertiary (bonded to two ring carbons and the Boc carbonyl). Consequently, there is no N-H stretching vibration . This silence is the primary validator of complete protection. Upon deprotection, the nitrogen becomes a secondary amine, restoring the N-H dipole.

Visualization of Spectral Logic

Figure 1: Decision logic for classifying azepane intermediates based on IR signals.

Comparative Data Analysis

The following data compares the protected (Boc) and deprotected (Free Base) forms of azepane. Data is synthesized from standard urethane characteristic bands and specific heterocyclic literature [1, 2].

Table 1: Diagnostic IR Peaks for Azepane Derivatives

Functional Group	Vibration Mode	N-Boc-Azepane (Protected)	Azepane (Free Amine)	Intensity
Amine (N-H)	Stretch ( )	ABSENT	3300–3500 cm⁻¹	Weak/Medium (Broad)
Carbonyl (C=O)	Stretch ( )	1685–1705 cm⁻¹	ABSENT	Very Strong
C-N Bond	Stretch ( )	~1400–1420 cm⁻¹	1150–1250 cm⁻¹	Medium
C-O-C (Boc)	Stretch ( )	1150–1170 cm⁻¹	ABSENT	Strong
C-H (Ring)	Stretch ( )	2850–2950 cm⁻¹	2850–2950 cm⁻¹	Strong

Expert Insight: The TFA Salt Trap

If you deprotect using Trifluoroacetic Acid (TFA) and do not perform a basic workup, you will isolate the Azepane.TFA salt .

• The Ammonium Band: The protonated secondary amine (

  ) shows a very broad, messy band from 2400–3200 cm⁻¹ , often obscuring the C-H stretches.

• The Counter-ion: The trifluoroacetate anion (

  ) has a strong asymmetric stretch around 1670 cm⁻¹ , which can be easily mistaken for a remaining Boc-carbonyl. Always neutralize before IR analysis.

Experimental Protocol: Self-Validating Deprotection Monitoring

This protocol ensures the complete removal of the Boc group using IR as the "Go/No-Go" gate.

Materials

• Substrate: N-Boc-Azepane derivative.[1][2]

• Reagents: DCM (Dichloromethane), TFA (Trifluoroacetic Acid).

• IR Sampling: ATR (Attenuated Total Reflectance) crystal (Diamond/ZnSe) is preferred over KBr pellets for speed and to avoid moisture artifacts.

Workflow

Figure 2: Workflow for Boc-deprotection with IR checkpoints.

Step-by-Step Methodology

• Baseline Scan: Acquire an IR spectrum of your starting material (N-Boc-Azepane). Note the exact position of the C=O peak (likely

  ).

• Reaction: Treat the substrate with 20-50% TFA in DCM.

• Workup (CRITICAL):

  • Remove solvent/TFA under reduced pressure.

  • Redissolve the residue in DCM or Ethyl Acetate.

  • Wash with saturated aqueous

    or (1M) to liberate the free amine. Note: Azepanes are secondary amines and can be quite polar; ensure the free base extracts into the organic phase.

  • Dry over

    and concentrate.

• Validation Scan:

  • Clean the ATR crystal with isopropanol.

  • Apply the oil/solid product.

  • Pass Criteria: Complete disappearance of the

    band. Appearance of a weak band at .

Troubleshooting & Artifacts

Observation	Diagnosis	Corrective Action
Broad peak 3200–3600 cm⁻¹	Moisture (Water) or H-bonding	Dry sample thoroughly under high vacuum. If peak persists and is sharp, it is the N-H. If broad and rounded, it is likely water.
Peak at 1670 cm⁻¹ (Post-TFA)	TFA Salt ( )	The amine is protonated. Perform a more rigorous basic wash (pH > 10) to generate the free base.
Peak at 2350 cm⁻¹	Atmospheric	Background subtraction error. Re-run background scan on the empty ATR crystal.
Split Carbonyl Peak	Rotamers	Boc-azepanes often exist as rotamers due to restricted rotation around the N-C(O) bond. This can cause the C=O band to appear as a doublet or have a "shoulder."[3] This is normal [3].

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (General principles of Amine/Urethane IR shifts).

• National Institute of Standards and Technology (NIST). (2023). Infrared Spectrum of Azepane. NIST Chemistry WebBook, SRD 69.[4] [Link]

• Lundbäck, T., &bm;kJ., &bm;kL. (1996). Conformational analysis of 1-(tert-butoxycarbonyl)azepane-2-carboxylic acid. Journal of the Chemical Society, Perkin Transactions 2. (Discussion of rotamers in Boc-azepanes).

Sources

• 1. N-Boc-六氢-1H-氮杂卓-4-酮 ≥95.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. Oxepane [webbook.nist.gov]

A Comparative Guide to the Structural Characterization of tert-Butyl 4-(isopropylamino)azepane-1-carboxylate

For researchers and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a non-negotiable cornerstone of the discovery and validation pipeline. The seven-membered azepane scaffold is a privileged structure in medicinal chemistry, known for its conformational flexibility which allows for nuanced interactions with biological targets.[1][2] This guide provides an in-depth, comparative analysis of the structural characterization of a key derivative, tert-Butyl 4-(isopropylamino)azepane-1-carboxylate, with a primary focus on the utility of ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy, contextualized by other essential analytical techniques.

The Central Role of ¹³C NMR: Mapping the Carbon Skeleton

¹³C NMR spectroscopy is arguably the most powerful technique for the direct observation of a molecule's carbon framework. Unlike ¹H NMR, which can suffer from signal overlap in complex aliphatic systems, proton-decoupled ¹³C NMR provides a distinct signal for each magnetically non-equivalent carbon atom, offering a clear census of the carbon environments.[3] For a molecule like tert-Butyl 4-(isopropylamino)azepane-1-carboxylate, this is critical for confirming the integrity of the azepane ring, the presence of the N-Boc protecting group, and the isopropyl substituent.

The structure with systematic numbering for NMR assignment is shown below.

Caption: Molecular structure of tert-Butyl 4-(isopropylamino)azepane-1-carboxylate.

Predicted ¹³C NMR Chemical Shifts

The expected chemical shifts (in ppm, relative to TMS) are based on established values for analogous functional groups.[4][5][6] The specific electronic environment of each carbon dictates its resonance frequency.

Carbon Atom(s)	Chemical Environment	Predicted Shift (δ, ppm)	Rationale for Chemical Shift
C12	Carbamate Carbonyl (N-Boc)	155 – 157	Highly deshielded due to direct attachment to two electronegative atoms (O and N).[3]
C13	Quaternary Carbon (tert-Butyl)	79 – 81	Attached to an oxygen atom, causing a significant downfield shift into the ether/alkoxy region.[7][8]
C2, C7	Azepane Carbons (α to N-Boc)	48 – 52	Adjacent to the electron-withdrawing carbamate nitrogen, resulting in deshielding.
C4	Azepane Carbon (α to Isopropylamino N)	55 – 60	Significantly deshielded by the adjacent nitrogen of the secondary amine.
C9	Isopropyl Methine (CH)	47 – 51	Deshielded by the directly attached nitrogen atom.
C3, C5	Azepane Carbons (β to N atoms)	30 – 35	Standard aliphatic carbons, influenced by their position within the seven-membered ring.
C6	Azepane Carbon (γ to N-Boc)	26 – 29	Least influenced by the nitrogen atoms, appearing in the typical alkane region.
C14, C15	Methyl Carbons (tert-Butyl)	28 – 29	Equivalent methyl groups in a typical upfield aliphatic region.
C10, C11	Methyl Carbons (Isopropyl)	22 – 24	Equivalent methyl groups, appearing in the upfield aliphatic region.[9]

A Comparative Analysis: The Power of Orthogonal Techniques

While ¹³C NMR provides an excellent skeletal map, its sole use is insufficient for complete structural verification. A multi-technique, orthogonal approach is the gold standard, where each method provides complementary information, strengthening the overall structural hypothesis.[10][11]

Caption: Orthogonal workflow for comprehensive structural characterization.

Comparison of Key Analytical Techniques

Technique	Information Provided	Key Strengths for this Molecule	Key Limitations
¹³C NMR	Carbon count and chemical environment.[3]	Unambiguous mapping of the 15-carbon skeleton; clear identification of the carbonyl and quaternary carbons.	Low sensitivity requires higher sample concentration or longer acquisition times.[12] No direct proton connectivity information.
¹H NMR	Proton count, chemical environment, and scalar coupling (connectivity).[11]	Provides proton-proton connectivity, helping to assign protons on the azepane ring and isopropyl group.	Significant signal overlap expected in the aliphatic region (~1.5-3.5 ppm), complicating precise assignment without 2D NMR.
Mass Spectrometry (MS)	Mass-to-charge ratio (m/z).[13]	Confirms molecular weight (High-Resolution MS provides elemental composition). Characteristic loss of the tert-butyl group (m/z 57) or the entire Boc group is a strong diagnostic indicator.[14]	Isomers cannot be distinguished. Provides no information on atom connectivity or stereochemistry.
FTIR Spectroscopy	Presence of specific functional groups based on vibrational frequencies.[10]	Rapid confirmation of the carbamate C=O stretch (~1680-1700 cm⁻¹) and the secondary amine N-H stretch (~3300-3350 cm⁻¹, weak).[15][16]	Provides no information about the overall molecular structure or carbon skeleton.

Field-Proven Experimental Protocols

Trustworthy data begins with a robust experimental protocol. The following outlines the standard procedure for acquiring a high-quality ¹³C NMR spectrum.

Protocol: ¹³C NMR Sample Preparation and Acquisition

• Sample Preparation:

  • Justification: The quality of the NMR spectrum is profoundly affected by sample preparation. Proper concentration is crucial for overcoming the low sensitivity of the ¹³C nucleus.[12]

  • Procedure:

    • Weigh 20-30 mg of tert-Butyl 4-(isopropylamino)azepane-1-carboxylate directly into a clean, dry vial.

    • Add approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The CDCl₃ solvent peak at ~77.16 ppm serves as a convenient internal reference.[17]

    • Ensure the sample is fully dissolved. If necessary, gently vortex the vial.

    • Using a Pasteur pipette with a small plug of glass wool, filter the solution directly into a clean 5 mm NMR tube to remove any particulate matter.

    • Cap the NMR tube securely. The final sample height should be approximately 4-5 cm.[18]

• Instrumental Setup & Data Acquisition (Example on a 400 MHz Spectrometer):

  • Justification: The chosen parameters are a balance between achieving a good signal-to-noise ratio (S/N) and practical experiment time. Proton decoupling is essential to simplify the spectrum and enhance signal intensity via the Nuclear Overhauser Effect (NOE).[19]

  • Parameters:

    • Experiment: ¹³C with proton decoupling (e.g., zgpg30 or similar pulse program).

    • Solvent: CDCl₃

    • Temperature: 298 K (25 °C)

    • Pulse Angle: 30-45 degrees. A smaller flip angle allows for a shorter relaxation delay.

    • Acquisition Time (AQ): ~1-2 seconds.

    • Relaxation Delay (D1): 2 seconds.

    • Number of Scans (NS): 1024 to 4096. The number of scans should be increased for more dilute samples to improve the S/N.[12]

    • Spectral Width (SW): 0 to 220 ppm. This range covers all expected carbon resonances for this type of molecule.[3]

• Data Processing:

  • Justification: Standard processing steps convert the raw time-domain data (FID) into an interpretable frequency-domain spectrum.

  • Procedure:

    • Apply an exponential line broadening factor (LB) of 1-2 Hz to improve the S/N.

    • Perform a Fourier Transform (FT) to convert the FID into the spectrum.

    • Phase correct the spectrum manually to ensure all peaks are in positive absorption mode.

    • Perform a baseline correction to ensure the baseline is flat.

    • Calibrate the chemical shift axis by setting the CDCl₃ solvent peak to 77.16 ppm.

    • Integrate peaks (optional for ¹³C, as integrals are not always reliable) and pick peaks to generate a list of chemical shifts.

Conclusion

The structural characterization of tert-Butyl 4-(isopropylamino)azepane-1-carboxylate exemplifies the modern approach to chemical analysis in drug development. While ¹³C NMR stands as the primary tool for definitively mapping the carbon framework, its data becomes most powerful when corroborated by orthogonal techniques. Mass spectrometry confirms the molecular formula, ¹H NMR elucidates proton connectivity, and FTIR provides a rapid check for key functional groups. Together, these methods form a self-validating system that provides the high-confidence structural data required for advancing a compound through the development pipeline.

References

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• Chow, S. et al. (2020). An ATR-FTIR Study on the Effect of Molecular Structural Variations on the CO2 Absorption Characteristics of Heterocyclic Amines, Part II. PMC.
• Reay, A. J. et al. (2017). Synthesis of Substituted Oxo-Azepines by Regio- and Diastereoselective Hydroxylation. MDPI.
• University College London. Sample Preparation | Faculty of Mathematical & Physical Sciences.
• National Institutes of Health. NMR Sample Preparation.
• Samphina Academy. The Chemistry Of Azepines And Their Derivatives.
• Anasazi Instruments. (2021). A Great 13C NMR Spectrum Even When Your Sample is Dilute.
• SpectraBase. Isopropylamine - Optional[13C NMR] - Chemical Shifts.
• SpectraBase. isopropylamine, hydrochloride - Optional[13C NMR] - Chemical Shifts.
• University of Cambridge. NMR Sample Preparation.
• Royal Society of Chemistry. (2017). Synthesis of functionalised azepanes and piperidines from bicyclic halogenated aminocyclopropane derivatives. Organic & Biomolecular Chemistry.
• Liu, Y. et al. (2012). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. PMC.
• Doc Brown's Chemistry. 13C NMR spectra of propan-2-amine, 2-aminopropane, 2-propylamine, 2-propanamine, isopropylamine.
• Organomation. NMR Sample Preparation: The Complete Guide.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry.
• ChemicalBook. Isopropylamine(75-31-0) 13C NMR spectrum.
• Fan, T. W.-M. et al. (2018). NMR analysis of carboxylate isotopomers of 13C-metabolites by chemoselective derivatization with 15N-cholamine. PMC.
• Omar, A. et al. (2023). Steering Amine-CO2 Chemistry: A Molecular Insight into the Amino Site Relationship of Carbamate and Protonated Amine. ACS Omega.
• Coldham, I. et al. (2006). and 3,4,5,6-Substituted Azepanes by a Highly Diastereoselective and Enantioselective Lithiation-Conjugate Addition Sequence. PMC.
• Esteves, V. S. et al. (1999). Identification of Isomers of Alkylaminophenylethanethiosulfuric Acids by 13C-NMR Calculations Using a C-13 Chemical Shift User D. Journal of the Brazilian Chemical Society.
• He, C. et al. (2020). Spectroscopic Identification of Carbamate Formation and Synergistic Binding in Amide–CO 2 ̅ Complexes. ACS Publications.
• ResearchGate. (2023). Scheme 2a. Synthesis of Azepines and Azepinone from substituted aromatic azides. Reagents.
• Rocky Mountain Labs. (2023). Difference between FTIR and NMR?.
• ResearchGate. FTIR, NMR, and mass spectroscopy characterization of compound 1.
• University of Calgary. IR Spectroscopy Tutorial: Amines.
• Oregon State University. (2022). 13C NMR Chemical Shift.
• ACS Publications. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.
• ResearchGate. Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS.
• Imai, K. et al. (2018). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. MDPI.
• Lab Viva. (2023). Difference between Primary Secondary and Tertiary Amines Via FTIR.
• University of Glasgow. 13C NMR Spectroscopy.
• Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values.
• OSTI.GOV. (2018). Accelerated tert -butyloxycarbonyl deprotection of amines in microdroplets produced by a pneumatic spray.
• Supporting Information.
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• 13-C NMR Chemical Shift Table.pdf.
• The Royal Society of Chemistry. Mild Deprotection of N-tert-butyloxycarbonyl (N-Boc) Group Using Oxalyl Chloride.
• ACD/Labs. Confirmation of Synthesis: using MS to identify a protective group.
• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra.
• UT Southwestern Medical Center. NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.
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• Taylor & Francis. (2023). A comparative evaluation of HPLC, FTIR, Raman and NMR for analysis and monitoring of phosphatidylcholine to phosphatidylglycerol.
• Jida, M. et al. (2023). Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. PMC.
• SpringerLink. The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on....
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A Comparative Guide to the Synthesis of tert-Butyl 4-(isopropylamino)azepane-1-carboxylate: Commercial Standards vs. Alternative Routes

Introduction

Tert-Butyl 4-(isopropylamino)azepane-1-carboxylate is a key intermediate in the synthesis of various pharmacologically active molecules. The azepane scaffold, a seven-membered heterocyclic ring, is of significant interest in medicinal chemistry due to its conformational flexibility, which allows for unique interactions with biological targets. The N-isopropylamino substituent at the 4-position further provides a crucial vector for modulating the physicochemical properties and biological activity of the final compounds.

This guide provides a comprehensive comparison of two primary synthetic routes to this valuable building block. We will first detail the likely commercial standard method, a one-pot reductive amination, which is favored for its efficiency and scalability. We will then explore a classical two-step alternative involving direct nucleophilic substitution. Each route will be analyzed for its yield, purity, cost-effectiveness, safety, and scalability, providing researchers, scientists, and drug development professionals with the critical data needed to make informed decisions for their synthetic campaigns.

Route 1: Reductive Amination (The Commercial Standard)

Reductive amination is a cornerstone of modern amine synthesis, valued for its efficiency in forming carbon-nitrogen bonds.[1] This one-pot reaction combines a carbonyl compound (a ketone in this case) and an amine to form an intermediate imine or iminium ion, which is then immediately reduced in situ to the target amine.[2] This approach is highly favored in commercial settings due to its atom economy, reduced number of unit operations, and generally high yields.

For the synthesis of tert-Butyl 4-(isopropylamino)azepane-1-carboxylate, the logical and widely practiced commercial approach involves the reaction of tert-butyl 4-oxoazepane-1-carboxylate with isopropylamine in the presence of a selective reducing agent.

Causality Behind Experimental Choices

• Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for this transformation.[1][3][4] Unlike more powerful reducing agents like sodium borohydride (NaBH₄), STAB is a milder and more selective reagent that will readily reduce the iminium ion intermediate while being slow to reduce the starting ketone.[1] This selectivity is crucial to prevent the formation of the corresponding alcohol byproduct. Furthermore, STAB is significantly less toxic than alternatives like sodium cyanoborohydride (NaBH₃CN), which poses a risk of cyanide contamination in the final product and waste streams.[3][4][5]

• Solvent System: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common solvents for reductive aminations using STAB. They are relatively non-polar, aprotic, and effectively solubilize the reactants. Acetic acid is often added in catalytic amounts to facilitate the formation of the iminium ion intermediate.

• Work-up Procedure: A basic aqueous work-up is employed to quench any remaining reducing agent and acid, and to extract the product into an organic solvent.

Experimental Protocol: Reductive Amination

• To a stirred solution of tert-butyl 4-oxoazepane-1-carboxylate (1.0 eq) in dichloromethane (DCM, 10 volumes), add isopropylamine (1.5 eq) followed by acetic acid (0.1 eq).

• Stir the mixture at room temperature for 1 hour to facilitate the formation of the iminium ion.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 30 minutes, maintaining the temperature below 30°C.

• Stir the reaction mixture at room temperature for 12-18 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the title compound.

Workflow Diagram: Reductive Amination

Caption: Workflow for Reductive Amination Synthesis.

Route 2: Direct Alkylation via Nucleophilic Substitution

An alternative, more classical approach to forming the target secondary amine is through the direct alkylation of a primary amine precursor. This two-step route first requires the synthesis of tert-butyl 4-aminoazepane-1-carboxylate, which is then alkylated with an isopropyl electrophile.

This method, while conceptually simple, often presents challenges such as over-alkylation (formation of the tertiary amine) and may require more forcing conditions or specialized reagents compared to reductive amination.

Causality Behind Experimental Choices

• Synthesis of the Amine Precursor: The starting material for this route, tert-butyl 4-aminoazepane-1-carboxylate, can be synthesized from the same ketone precursor used in Route 1, via a reductive amination with ammonia or a protected ammonia equivalent. This adds an extra synthetic step compared to the direct one-pot approach.

• Choice of Alkylating Agent: 2-Bromopropane is a common and cost-effective isopropylating agent. However, its reactivity can sometimes lead to the formation of byproducts.

• Base and Solvent: A non-nucleophilic base, such as diisopropylethylamine (DIPEA) or potassium carbonate, is required to scavenge the HBr formed during the reaction without competing with the nucleophilic amine. A polar aprotic solvent like acetonitrile or DMF is typically used to facilitate the SN2 reaction.

• Control of Over-alkylation: Over-alkylation to the tertiary amine is a common side reaction. This can be mitigated by using a slight excess of the primary amine starting material and carefully controlling the reaction stoichiometry and temperature.

Experimental Protocol: Direct Alkylation

Step 1: Synthesis of tert-butyl 4-aminoazepane-1-carboxylate

• Follow the reductive amination protocol described in Route 1, substituting isopropylamine with a solution of ammonia in methanol or ammonium acetate.

• Purify the resulting primary amine, tert-butyl 4-aminoazepane-1-carboxylate, by column chromatography.

Step 2: N-Isopropylation

• To a stirred solution of tert-butyl 4-aminoazepane-1-carboxylate (1.0 eq) in acetonitrile (10 volumes), add potassium carbonate (2.0 eq) and 2-bromopropane (1.2 eq).

• Heat the reaction mixture to 60-70°C and stir for 24-48 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the title compound.

Workflow Diagram: Direct Alkylation

Caption: Workflow for Direct Alkylation Synthesis.

Performance Comparison of Synthetic Routes

The choice of synthetic route is a multi-faceted decision that balances chemical efficiency with practical and economic considerations. The following table provides a semi-quantitative comparison of the two routes discussed.

Metric	Route 1: Reductive Amination	Route 2: Direct Alkylation	Rationale
Overall Yield	High (Typically 80-95%)	Moderate (Typically 50-70% over two steps)	One-pot reactions are generally more efficient and avoid losses from intermediate purification. Direct alkylation can suffer from over-alkylation, reducing the yield of the desired secondary amine.
Purity Profile	Generally high, with the main byproduct being the reduced ketone (alcohol).	Can be complex, with potential for unreacted starting material, the desired product, and the over-alkylated tertiary amine, making purification more challenging.	The selectivity of STAB minimizes byproducts in Route 1. The similar polarity of the primary, secondary, and tertiary amines in Route 2 can complicate chromatographic separation.
Reaction Time	12-24 hours	24-72 hours (for both steps)	The direct alkylation step is often slower and requires elevated temperatures.
Cost of Reagents	Moderate. STAB is more expensive than NaBH₄, but its selectivity justifies the cost.	Low to Moderate. 2-Bromopropane and K₂CO₃ are inexpensive, but the cost of the additional step to prepare the primary amine must be considered.	A full cost analysis would depend on the scale and supplier pricing.
Scalability	Excellent. One-pot procedures are highly amenable to large-scale production.	Good, but may require more careful control of stoichiometry and temperature on a large scale to manage exotherms and minimize side reactions.	The simplicity of the single operation in Route 1 is a significant advantage for scaling up.
Safety & Handling	Good. STAB is a stable, solid reagent. DCM is a regulated solvent.	Good. 2-Bromopropane is a volatile alkylating agent and should be handled with care. The reaction may require heating under pressure if scaled significantly.	Both routes use standard laboratory reagents, but the reduced toxicity of STAB byproducts is a notable advantage for Route 1.[4]
Process Simplicity	High (One-pot)	Moderate (Two distinct steps with intermediate purification)	Fewer unit operations reduce labor, time, and potential for error.

Conclusion

For the synthesis of tert-Butyl 4-(isopropylamino)azepane-1-carboxylate, reductive amination stands out as the superior and commercially preferred method. Its one-pot nature, high yields, excellent purity profile, and scalability make it the most efficient and cost-effective choice for both laboratory and industrial-scale production. The use of sodium triacetoxyborohydride provides a safe and selective means to achieve the desired transformation, minimizing the formation of byproducts and simplifying purification.

While the direct alkylation route is a viable alternative, it is generally less efficient due to the additional synthetic step and the inherent challenges of controlling over-alkylation. This route may be considered in specific research contexts where the primary amine intermediate is readily available or when exploring alternative derivatizations of the azepane scaffold.

Ultimately, the selection of a synthetic route will depend on the specific project goals, available resources, and scale of operation. However, based on the evidence and established chemical principles, reductive amination provides the most robust and reliable pathway to this valuable synthetic intermediate.

References

• ACS GCI Pharmaceutical Roundtable. Reductive Amination. Available from: [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available from: [Link]

• IndiaMART. Sodium Triacetoxy Borohydride. Available from: [Link]

• Wikipedia. Reductive amination. Available from: [Link]

• BORIS Portal. Green Chemistry. Available from: [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. Available from: [Link]

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